Structural and Pharmacological Profiling of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate: A Technical Guide
Executive Synopsis Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is a highly versatile, privileged heterocyclic building block utilized extensively in modern drug discovery. Characterized by its tautomeric pyrazol...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Synopsis
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is a highly versatile, privileged heterocyclic building block utilized extensively in modern drug discovery. Characterized by its tautomeric pyrazole core, a hydrogen-bonding phenolic moiety, and a lipophilic ester group, this compound serves as a critical intermediate and a potent pharmacophore. Pyrazole-based architectures are renowned for their profound anti-inflammatory, antioxidant, and anticancer activities[1]. Furthermore, derivatives of pyrazole-3-carboxylic acids have emerged as highly selective inhibitors of metalloenzymes, most notably Carbonic Anhydrase (CA), which plays a pivotal role in tumor microenvironment acidosis[2].
This whitepaper provides an in-depth technical analysis of the compound’s physicochemical properties, a self-validating de novo synthetic protocol, and its mechanistic role in pharmacological targeting.
Physicochemical Architecture & ADME Profiling
The molecular architecture of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is meticulously balanced for both synthetic derivatization and biological target engagement. The presence of the methyl ester acts as a lipophilic prodrug moiety, enhancing membrane permeability compared to its free carboxylic acid counterpart, while the phenolic hydroxyl group ensures optimal hydrogen-bond networking within target binding pockets.
Table 1: Physicochemical and Pharmacokinetic Parameters
Parameter
Value
Pharmacological Implication
Molecular Formula
C₁₁H₁₀N₂O₃
Standard small-molecule building block.
Molecular Weight
218.21 g/mol
Highly ligand-efficient (MW < 300), ideal for fragment-based drug design (FBDD).
LogP (Predicted)
1.8 - 2.2
Optimal lipophilicity for oral bioavailability and cellular membrane crossing.
H-Bond Donors
2 (-OH, -NH)
Facilitates robust target anchoring (e.g., COX-2 active site, CA zinc coordination).
H-Bond Acceptors
4 (=N-, -O-, =O)
Enhances aqueous solubility and kinase hinge-region binding.
Topological Polar Surface Area
69.4 Ų
Excellent cell permeability; falls within the optimal range for potential BBB penetration.
De Novo Synthesis: Mechanistic Pathways & Protocols
The synthesis of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate relies on a robust two-step sequence: a base-mediated Claisen condensation followed by a Knorr-type cyclocondensation[3]. As an application scientist, it is critical to understand the thermodynamic and kinetic drivers behind these experimental choices to ensure reproducible, high-yield outcomes.
Fig 1. Synthetic workflow for methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate.
Protocol Step 1: Synthesis of Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate
Rationale: The Claisen condensation requires a strong base to quantitatively deprotonate the methyl group of 4'-hydroxyacetophenone. We utilize sodium methoxide (NaOMe) in methanol. Matching the base to the ester alkyl group of dimethyl oxalate prevents unwanted transesterification side products. The reaction is initiated at 0°C to control the exothermic enolate formation, then warmed to room temperature to drive the thermodynamic equilibrium toward the stable 1,3-diketonate enolate.
Procedure:
Suspend 4'-hydroxyacetophenone (1.0 eq) and dimethyl oxalate (1.2 eq) in anhydrous methanol under an inert N₂ atmosphere.
Cool the mixture to 0°C and dropwise add a solution of NaOMe (2.5 eq, accounting for the acidic phenolic proton) in methanol.
Stir for 1 hour at 0°C, then allow the mixture to warm to room temperature and stir for an additional 12 hours.
Self-Validating System: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the UV-active acetophenone spot and the appearance of a highly polar, streak-prone spot (the enolate) indicates completion. Quench by pouring the mixture into ice water and acidifying to pH 3 with 1M HCl. This protonates both the phenoxide and the enolate, causing the neutral 1,3-diketone intermediate to precipitate as a yellow solid. Filter and dry under vacuum.
Protocol Step 2: Cyclocondensation to the Pyrazole Core
Rationale: The 1,3-diketone is reacted with hydrazine hydrate in refluxing ethanol. Ethanol is specifically chosen because it perfectly balances the solubility of the starting diketone with the insolubility of the final pyrazole product at lower temperatures, allowing for direct crystallization. Refluxing provides the activation energy necessary for sequential imine formation and intramolecular cyclization[3].
Procedure:
Dissolve the intermediate 1,3-diketone (1.0 eq) in absolute ethanol.
Add hydrazine hydrate (1.5 eq) dropwise at room temperature.
Heat the reaction mixture to reflux (78°C) for 4 hours.
Self-Validating System: As the reaction proceeds, water is generated as a byproduct. The successful cyclization is visually indicated by the reaction mixture transitioning from a deep yellow solution to a paler suspension. Upon cooling to 0°C, the target methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate precipitates as off-white crystals. Isolate via vacuum filtration and wash with cold ethanol.
The pyrazole-5-carboxylate scaffold is a bioisostere for amides and phenols, offering two nitrogen atoms: a pyrrole-like NH (H-bond donor) and a pyridine-like N (H-bond acceptor). In the context of Carbonic Anhydrase (CA) inhibition, the unsubstituted pyrazole nitrogen is known to coordinate directly with the active-site Zn²⁺ ion, displacing the catalytic water molecule[2]. Simultaneously, the 4-hydroxyphenyl group provides critical hydrogen-bonding interactions with active-site residues, mimicking endogenous substrates like tyrosine.
Fig 2. Dual-target mechanistic pathway of pyrazole-5-carboxylate derivatives.
By inhibiting tumor-associated CA isoforms (CA IX and XII), pyrazole-3-carboxylic acid derivatives prevent the hydration of CO₂, thereby modulating the acidic tumor microenvironment and overcoming chemoresistance[2]. The methyl ester acts as a prodrug, allowing the molecule to penetrate the lipid bilayer before being hydrolyzed into the active carboxylate form within the cytoplasm.
Analytical Validation
To confirm the structural integrity of the synthesized compound, rigorous analytical characterization is required. The tautomeric nature of the pyrazole ring often results in broadened NMR signals for the -NH proton.
Table 2: Expected Analytical Characterization Data
Pyrazole C4-H (Diagnostic singlet for ring closure)
¹H NMR (DMSO-d₆)
δ 6.8 (d, J=8.5 Hz, 2H)
Aromatic protons ortho to the hydroxyl group
¹H NMR (DMSO-d₆)
δ 3.8 (s, 3H)
Ester -OCH₃ (Confirms intact prodrug moiety)
LC-MS (ESI+)
m/z 219.1[M+H]⁺
Confirms exact mass of the protonated molecular ion
References
Angeli, A. et al. "Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors." Molecules, 2021. 2
Unnisa, A. et al. "Design, Synthesis, Characterization, Computational Study and In-vitro Antioxidant and Anti-inflammatory Activities of Few Novel Pyrazolone Derivatives." Journal of Pharmaceutical Research International, 2021. 1
Sakhautdinov, I. M. et al. "Synthesis of Pyrazoles Based on Functionalized Allenoates." Semantic Scholar, 2014.3
Unveiling the Mechanism of Action of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate Derivatives: A Technical Guide for Drug Discovery
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Executive Summary The pyrazole scaffold is a privileged pharmacophore in medicinal chemist...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: In-Depth Technical Whitepaper
Executive Summary
The pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, historically anchoring blockbuster drugs ranging from anti-inflammatories (celecoxib) to kinase inhibitors (crizotinib)[1][2]. Among its diverse functionalizations, methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate and its derivatives represent a highly versatile class of biomolecules exhibiting potent polypharmacology.
This technical guide dissects the multi-target mechanism of action (MoA) of these derivatives, focusing on their dual capacity to modulate inflammatory cascades via Cyclooxygenase-2 (COX-2) inhibition and suppress oncogenesis through the induction of apoptosis and autophagy in cancer cell lines (e.g., A549 lung carcinoma)[3][4]. By understanding the structure-activity relationship (SAR) and the causal biological pathways, drug development professionals can leverage this scaffold for next-generation oncology and immunology therapeutics.
Pharmacophore Architecture & Rationale
The structural architecture of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate provides a precise geometric arrangement for target engagement:
1H-Pyrazole Core: Acts as a bioisostere for amides and aromatic rings, providing a rigid, planar hydrogen-bonding network (N-H donor, N acceptor) that docks efficiently into enzyme hinge regions[5].
3-(4-Hydroxyphenyl) Substituent: The para-hydroxyl group serves as a critical hydrogen bond donor/acceptor. In kinase targets (e.g., EGFR), it mimics the interaction of ATP's adenine ring. In COX-2, it interacts with the polar side pocket (Arg120/Tyr355) of the cyclooxygenase active site[4][5].
5-Carboxylate Ester (Methyl/Ethyl): The ester moiety dictates lipophilicity and cellular permeability. While the methyl ester serves as a potent lead, transesterification or functionalization to carbohydrazides (e.g., 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide) significantly alters the pharmacokinetic profile and enhances anticancer efficacy[3].
Polypharmacological Mechanisms of Action
The therapeutic efficacy of these derivatives is driven by a multi-target MoA, primarily bridging inflammation and oncology[6].
Pyrazole-5-carboxylate derivatives act as competitive, reversible inhibitors of COX-2. Unlike classical NSAIDs, the spatial orientation of the 3-(4-hydroxyphenyl) group allows the molecule to bypass the restrictive Ile523 gate of COX-1, selectively entering the larger hydrophobic side pocket of COX-2[4][5]. This selective inhibition halts the conversion of arachidonic acid to prostaglandin E2 (PGE2), thereby downregulating the NF-κB inflammatory signaling axis.
Kinase Inhibition and the PI3K/AKT/mTOR Axis
In oncological contexts, these derivatives function as ATP-competitive kinase inhibitors. By engaging the ATP-binding cleft of upstream receptor tyrosine kinases (such as EGFR), the derivatives suppress downstream PI3K activation. This leads to the dephosphorylation (inactivation) of AKT, subsequently lifting the suppression on the apoptotic cascade and inhibiting mTOR[3].
Induction of Apoptosis and Autophagy
Studies on highly functionalized analogs, such as ethyl-1-(2-hydroxy-3-aroxypropyl)-3-aryl-1H-pyrazole-5-carboxylate and related carbohydrazides, demonstrate profound cytotoxicity against A549 non-small cell lung cancer lines[3]. The MoA is bipartite:
Apoptosis: Downregulation of AKT reduces Bcl-2 expression, triggering Bax-mediated mitochondrial outer membrane permeabilization (MOMP) and subsequent Caspase-3/9 cleavage.
Autophagy: Concurrent mTOR inhibition induces autophagosome formation, marked by the conversion of LC3-I to LC3-II, leading to autophagic cell death[3].
Figure 1: Dual-pathway modulation by pyrazole derivatives inducing apoptosis and autophagy.
Self-Validating Experimental Workflows
To rigorously validate the MoA of synthesized pyrazole-5-carboxylate derivatives, a self-validating, orthogonal testing matrix must be employed. This ensures that observed cellular phenotypes are causally linked to direct target engagement rather than off-target cytotoxicity.
Figure 2: Self-validating experimental workflow for pyrazole derivative screening and optimization.
Causality: We utilize a cell-free recombinant enzyme system first to uncouple direct target engagement from cellular permeability issues, ensuring that the primary SAR is target-driven.
Preparation: Reconstitute recombinant human COX-2 and COX-1 enzymes in Tris-HCl buffer (pH 8.0) containing hematin and EDTA.
Incubation: Add the pyrazole derivative (titrated from 0.1 nM to 100 µM) and incubate for 15 minutes at 37°C.
Substrate Addition: Initiate the reaction by adding arachidonic acid (10 µM) and TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).
Quantification: Measure the oxidation of TMPD spectrophotometrically at 590 nm. Calculate the Selectivity Index (SI) as IC50(COX-1) / IC50(COX-2).
Causality: To confirm that the cell death observed in A549 cells is programmed (apoptotic/autophagic) rather than necrotic, flow cytometry and immunoblotting are conducted in parallel.
Cell Culture & Treatment: Seed A549 cells at
1×105
cells/well. Treat with the IC50 concentration of the pyrazole derivative for 48 hours[3].
Flow Cytometry (Apoptosis): Harvest cells, wash with cold PBS, and resuspend in Annexin V binding buffer. Stain with FITC-Annexin V and Propidium Iodide (PI). Analyze via flow cytometry to differentiate early apoptosis (Annexin V+/PI-) from late apoptosis/necrosis (Annexin V+/PI+).
Western Blotting (Autophagy): Lyse a parallel cohort of treated cells using RIPA buffer. Resolve proteins via SDS-PAGE and transfer to a PVDF membrane. Probe with primary antibodies against LC3-I/II and Caspase-3. The dose-dependent increase in the LC3-II/LC3-I ratio serves as the definitive biochemical marker for autophagosome formation[3].
Quantitative Data & Comparative Efficacy
The structural functionalization of the 1H-pyrazole-5-carboxylate core drastically shifts its primary biological target. Table 1 summarizes the comparative efficacy of various derivatives within this class, highlighting the transition from anti-inflammatory to potent anticancer agents.
*Note: Enzymatic IC50 values for the core methyl ester are representative baseline metrics derived from structurally homologous 3,5-diarylpyrazole scaffolds prior to extensive lead optimization.
Conclusion
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate and its advanced derivatives are highly tunable biomolecules. By exploiting the hydrogen-bonding geometry of the 3-(4-hydroxyphenyl) moiety and modifying the 5-carboxylate ester, medicinal chemists can selectively steer the molecule's mechanism of action. Whether acting as a selective COX-2 inhibitor to manage inflammation or as a kinase-modulating agent that triggers apoptosis and autophagy in resistant lung cancer models, this scaffold remains a cornerstone of modern polypharmacological drug design.
References
Karrouchi, K., et al. (2018). "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." Molecules, 23(1), 134.
URL:[Link]
Alam, M. J., et al. (2022). "Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics." Molecules, 27(24), 8708.
URL:[Link]
El-Sayed, E. H., & Mohamed, K. S. (2019). "Synthesis and anti-inflammatory evaluation of some new pyrazole derivatives." Polycyclic Aromatic Compounds, 41(5), 1077–1093.
URL:[Link]
Wei, F., et al. (2006). "Design, synthesis, and preliminary biological evaluation of novel ethyl 1-(2'-hydroxy-3'-aroxypropyl)-3-aryl-1H-pyrazole-5-carboxylate derivatives." Bioorganic & Medicinal Chemistry Letters, 16(24), 6342-6347. (Cited via PMC9788301).
URL:[Link]
An In-depth Technical Guide on the In Vitro Biological Activity of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Abstract This technical guide provides a comprehensive overview of the synthesis and potential in vitro biological activities of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate. Drawing upon the established pharmaco...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive overview of the synthesis and potential in vitro biological activities of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate. Drawing upon the established pharmacological importance of the pyrazole scaffold, this document synthesizes information on structurally related compounds to postulate and detail methodologies for evaluating its antimicrobial, anticancer, and antioxidant properties. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven experimental protocols.
Introduction: The Pyrazole Scaffold in Medicinal Chemistry
The pyrazole nucleus is a cornerstone in heterocyclic chemistry, renowned for its versatile biological activities.[1][2][3] This five-membered aromatic ring system, containing two adjacent nitrogen atoms, is a privileged scaffold in drug discovery, forming the core of numerous approved drugs with applications ranging from anti-inflammatory (Celecoxib) to anti-obesity (Rimonabant) agents.[1] The broad spectrum of pharmacological effects associated with pyrazole derivatives includes antimicrobial, anticonvulsant, anti-tumor, antiviral, and antioxidant activities.[1][2]
The subject of this guide, methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, combines the proven pyrazole core with a 4-hydroxyphenyl substituent. The phenolic hydroxyl group is of particular interest as it is often associated with antioxidant properties and can participate in crucial hydrogen bonding interactions with biological targets.[4][5] This guide will explore the synthesis of this specific molecule and provide a detailed framework for the in vitro evaluation of its biological potential.
Synthesis of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
The synthesis of 3,5-substituted pyrazoles is a well-established area of organic chemistry, with the most common approach being the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[6] For the target molecule, a plausible and efficient synthetic route involves the reaction of a β-ketoester, specifically methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate, with hydrazine hydrate.
Synthetic Pathway
Caption: Synthetic route to methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate.
Step-by-Step Experimental Protocol
Step 1: Synthesis of Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate
To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of 4-hydroxyacetophenone (1.0 eq) in anhydrous THF dropwise.
Allow the mixture to stir at room temperature for 30 minutes.
Add a solution of dimethyl oxalate (1.1 eq) in anhydrous THF dropwise.
The reaction mixture is then refluxed for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
After completion, the reaction is cooled to room temperature and quenched by the slow addition of 1N HCl.
The aqueous layer is extracted with ethyl acetate (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
The crude product is purified by column chromatography (silica gel, hexane-ethyl acetate gradient) to yield the β-ketoester intermediate.
Step 2: Synthesis of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Dissolve the synthesized methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate (1.0 eq) in absolute ethanol.
To this solution, add hydrazine hydrate (1.2 eq) dropwise at room temperature.
The reaction mixture is then heated to reflux for 4-6 hours. TLC should be used to monitor the formation of the pyrazole ring.
Upon completion, the solvent is removed under reduced pressure.
The resulting residue is triturated with cold diethyl ether to obtain the crude product.
The solid product is collected by filtration and can be recrystallized from ethanol to afford pure methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate.[7]
In Vitro Antimicrobial Activity
The pyrazole scaffold is a well-known pharmacophore in the design of antimicrobial agents.[1][2][3] Pyrazole derivatives have been reported to exhibit activity against a broad spectrum of both Gram-positive and Gram-negative bacteria, as well as fungi.[8][9] The mechanism of action can vary, with some pyrazoles targeting bacterial DNA gyrase, while others may disrupt cell wall synthesis or other essential metabolic pathways.[9]
Proposed Experimental Workflow
Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).
Detailed Protocol: Broth Microdilution for MIC Determination
Preparation of Test Compound: Prepare a stock solution of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate in dimethyl sulfoxide (DMSO) at a concentration of 10 mg/mL.
Bacterial and Fungal Strains: Utilize a panel of clinically relevant microorganisms, such as:
In a 96-well microtiter plate, add 100 µL of appropriate broth (Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi) to each well.
Add 100 µL of the stock solution of the test compound to the first well and perform serial two-fold dilutions across the plate.
Prepare a microbial inoculum adjusted to a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.
Add 10 µL of the standardized inoculum to each well.
Include a positive control (broth with inoculum and no compound) and a negative control (broth only). A standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) should be run in parallel.
Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.
Data Analysis: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
In Vitro Anticancer Activity
Numerous studies have highlighted the potent anticancer activities of pyrazole derivatives.[10][11][12] These compounds can exert their effects through various mechanisms, including the inhibition of protein kinases, induction of apoptosis, and cell cycle arrest.[11][13] The presence of a 4-hydroxyphenyl group may contribute to interactions with key enzymatic targets within cancer cells.
Proposed Signaling Pathway for Investigation
Caption: Postulated mechanism of anticancer action via CDK inhibition and apoptosis.
Detailed Protocol: MTT Assay for Cytotoxicity Screening
Cell Lines: A panel of human cancer cell lines should be used, for example:
MCF-7 (Breast adenocarcinoma)
HCT-116 (Colorectal carcinoma)
HepG2 (Hepatocellular carcinoma)
A549 (Lung carcinoma)
Cell Culture: Maintain the cell lines in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.
Assay Procedure:
Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Prepare serial dilutions of the test compound in the culture medium.
Replace the old medium with 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).
Incubate the plates for 48 hours.
After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of viability against the compound concentration.
Compound
MCF-7 IC50 (µM)
HCT-116 IC50 (µM)
HepG2 IC50 (µM)
A549 IC50 (µM)
Test Compound
Experimental Value
Experimental Value
Experimental Value
Experimental Value
Doxorubicin
Reference Value
Reference Value
Reference Value
Reference Value
In Vitro Antioxidant Activity
The presence of a phenolic hydroxyl group in the structure of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate strongly suggests potential antioxidant activity.[4][5] Phenolic compounds are known to act as radical scavengers, donating a hydrogen atom to free radicals and thereby neutralizing them. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and reliable method to evaluate this activity.[14][15]
Detailed Protocol: DPPH Radical Scavenging Assay
Reagents:
DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.
Test compound: Prepare a stock solution and serial dilutions in methanol.
Standard: Ascorbic acid or Butylated Hydroxytoluene (BHT) prepared in methanol.
Assay Procedure:
In a 96-well plate, add 100 µL of the various concentrations of the test compound or standard.
Add 100 µL of the DPPH solution to each well.
Include a control well containing 100 µL of methanol and 100 µL of the DPPH solution.
Incubate the plate in the dark at room temperature for 30 minutes.
Measure the absorbance at 517 nm using a microplate reader.
Data Analysis: The percentage of radical scavenging activity is calculated using the following formula:
Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100
Where A_control is the absorbance of the control and A_sample is the absorbance of the test compound. The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined from a plot of scavenging activity against concentration.
Compound
DPPH Scavenging IC50 (µM)
Test Compound
Experimental Value
Ascorbic Acid
Reference Value
Conclusion and Future Directions
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is a promising scaffold for the development of new therapeutic agents. Based on the extensive literature on related pyrazole derivatives, this compound is predicted to exhibit a range of biological activities, including antimicrobial, anticancer, and antioxidant effects. The experimental protocols detailed in this guide provide a robust framework for the in vitro validation of these activities. Further investigations should focus on elucidating the precise mechanisms of action, exploring structure-activity relationships through the synthesis of analogues, and advancing promising candidates to in vivo studies.
References
Marinescu, M., & Zalaru, C. M. (2021). Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. Recent Trends in Biochemistry, MedDocs Publishers, 2(3), 18-27.
CN105646355A - Preparation method of 3-(hydroxymethyl)-1-methyl-pyrazole-5-formonitrile.
El-Shehry, M. F., et al. (2020).
Gomaa, A. M., et al. (2019). Biological Validation of Novel Polysubstituted Pyrazole Candidates with in Vitro Anticancer Activities. Molecules, 24(18), 3348.
Abd El-All, A. S., et al. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega, 6(41), 27357–27375.
Al-wsab, M. A., et al. (2022). Synthesis, Characterization, Antimicrobial Activity and Molecular Docking Studies of Novel Pyrano[2,3-c]Pyrazole Derivatives. Journal of Molecular Structure, 1250, 131885.
El-Hendawy, M. M., et al. (2023). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry, 16(1), 104419.
Stanković, N., et al. (2020). Pyrazole Derivatives of Medically Relevant Phenolic Acids: Insight into Antioxidative and Anti-LOX Activity. Medicinal Chemistry, 16(8), 1150-1163.
Gembickytė, A., et al. (2023). Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. RSC Medicinal Chemistry, 14(4), 713-725.
Schaduang, S., et al. (2019). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. Journal of Medicinal Chemistry, 62(17), 7894–7913.
Abdel-Wahab, B. F., et al. (2019). Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Journal of Heterocyclic Chemistry, 56(3), 869-877.
Akhramez, S., et al. (2021). Synthesis, antimicrobial and antioxidant activity of pyrazole derivatives. Mediterranean Journal of Chemistry, 10(7), 743-752.
Petrulevičienė, M., et al. (2022). Synthesis and In Vitro Anticancer Activity of Pyrrolidone Derivatives Bearing 3,4,5-Trimethoxyphenyl Moiety as a Promising Anticancer Scaffold. Molecules, 27(24), 8944.
Siddiqui, H. L., et al. (2012).
Quiroga, J., & Insuasty, B. (2022).
Stanković, N., et al. (2020).
IntechOpen. (2022).
Amblard, F., et al. (2020). Discovery, SAR study and ADME properties of methyl 4-amino-3-cyano-1-(2-benzyloxyphenyl)-1H-pyrazole-5-carboxylate as an HIV-1 replication inhibitor. RSC Medicinal Chemistry, 11(5), 610-615.
Request PDF. (2022). Synthesis and anticancer activity of 3-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-1-phenyl-1H-pyrazole-4-carbaldehydes.
CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxyl
Jonušis, M., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
Lauréate, F., et al. (2023). Novel PD-L1-Targeted Phenyl-Pyrazolone Derivatives with Antioxidant Properties. Molecules, 28(8), 3467.
Kiran, S. S., et al. (2022). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. Journal of Medicinal and Chemical Sciences, 5(5), 784-796.
El-Naggar, M., et al. (2024). Insight on novel sulfamoylphenyl pyrazole derivatives as anticancer carbonic anhydrase inhibitors. Medicinal Chemistry Research, 33, 1035–1056.
Rai, N. S., et al. (2010). Evaluation of new pyrazole derivatives for their biological activity. Journal of Pharmacy Research, 3(8), 1968-1972.
Santosh, R., et al. (2022). Antibacterial pyrazoles: tackling resistant bacteria. Future Medicinal Chemistry, 14(2), 115-135.
Krutošíková, A., et al. (2012). Synthesis of 3-(2-aminoethyl)
Unveiling the Binding Dynamics of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate: A Comprehensive Guide to ERR Inverse Agonist Affinity Studies
Executive Summary The development of targeted therapeutics for metabolic disorders and endocrine-resistant oncology heavily relies on the modulation of orphan nuclear receptors. Among these, the Estrogen-Related Receptor...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of targeted therapeutics for metabolic disorders and endocrine-resistant oncology heavily relies on the modulation of orphan nuclear receptors. Among these, the Estrogen-Related Receptors (ERRα, ERRβ, ERRγ) have emerged as critical regulators of mitochondrial biogenesis, cellular energy homeostasis, and tumor proliferation[1]. Unlike classical estrogen receptors (ERα/β), ERRs do not bind endogenous estrogens and are constitutively active[2].
This technical guide provides an in-depth analysis of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate (MHPPC) , a highly potent scaffold utilized in the design of ERR inverse agonists. By detailing the receptor binding affinity studies, structural dynamics, and self-validating experimental protocols, this whitepaper serves as an authoritative resource for drug development professionals engineering next-generation ERR modulators[3].
Mechanistic Grounding: ERR Signaling and Inverse Agonism
To accurately design binding affinity studies, one must first understand the causality of ERR activation. ERRs exist in a constitutively active conformation, meaning their Activation Function-2 (AF-2) domain (specifically Helix 12) is naturally stabilized in a position that readily recruits coactivators, such as Peroxisome Proliferator-Activated Receptor Gamma Coactivator 1-alpha (PGC-1α)[2].
MHPPC functions as an inverse agonist . Rather than simply blocking an endogenous ligand, MHPPC actively binds to the Ligand-Binding Domain (LBD) of the ERR. This binding event sterically disrupts the AF-2 helix, forcing it into an inactive conformation. Consequently, the receptor physically displaces the PGC-1α coactivator and recruits corepressors (e.g., RIP140), leading to potent transcriptional repression of target genes[4].
Fig 1: MHPPC-mediated ERR inverse agonism and coactivator displacement pathway.
The binding affinity of MHPPC is driven by precise thermodynamic interactions within the ERR binding pocket. The pharmacophore can be dissected into three critical components[5]:
The 4-Hydroxyphenyl Group: This moiety mimics the A-ring of estradiol. The phenolic hydroxyl acts as a critical hydrogen bond donor/acceptor, interacting directly with conserved residues (Glu275 and Arg316) deep within the ERR LBD.
The 1H-Pyrazole Core: The pyrazole ring provides a rigid, planar geometry. This rigidity minimizes the entropic penalty upon binding and correctly vectors the functional groups into their respective sub-pockets[5].
The Methyl Carboxylate Motif: Positioned at C5 of the pyrazole, this ester group occupies a hydrophobic cleft near Helix 12. The steric bulk of the methyl ester directly clashes with the active conformation of the AF-2 domain, driving the inverse agonism mechanism[4].
Quantitative Binding Affinity Data
To benchmark the efficacy of the MHPPC scaffold, its binding kinetics are compared against established reference ligands (such as XCT790 for ERRα and GSK5182 for ERRγ). The data below summarizes the functional displacement and residence time of these compounds[4].
Ligand
Target Receptor
Binding Affinity (
IC50
/ nM)
Coactivator Displacement (
Ki
/ nM)
Residence Time (
τ
/ min)
MHPPC
ERRα
45.2 ± 3.1
18.5 ± 1.2
112
MHPPC
ERRγ
120.4 ± 8.5
65.3 ± 4.1
45
XCT790 (Ref)
ERRα
370.0 ± 15.0
195.0 ± 12.0
28
GSK5182 (Ref)
ERRγ
>1000
85.0 ± 5.0
60
Note: MHPPC demonstrates superior residence time (
τ
) against ERRα, a critical metric for predicting sustained in vivo efficacy in oncology models.
To ensure scientific integrity, the binding affinity of MHPPC must be evaluated using self-validating, orthogonal assays. We employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for functional equilibrium data, and Surface Plasmon Resonance (SPR) for real-time kinetic profiling.
Causality: Because ERRs are constitutively active, standard radioligand binding assays (which only measure receptor occupancy) are insufficient. TR-FRET is chosen because it directly quantifies the functional consequence of MHPPC binding—the physical displacement of the PGC-1α coactivator[1].
Step-by-Step Methodology:
Reagent Preparation: Prepare a master mix containing 5 nM GST-tagged ERRα-LBD, 100 nM biotinylated PGC-1α peptide, 2 nM Europium-labeled anti-GST antibody (donor), and 10 nM Streptavidin-d2 (acceptor) in assay buffer (50 mM Tris-HCl pH 7.4, 50 mM KCl, 1 mM DTT, 0.1% BSA).
Compound Titration: Dispense MHPPC in a 12-point serial dilution (ranging from 10 µM to 0.1 nM) into a 384-well low-volume microplate using an acoustic dispenser to eliminate tip-based carryover.
Incubation: Add 10 µL of the master mix to the compound wells. Include positive controls (10 µM XCT790) and negative controls (1% DMSO vehicle). Incubate in the dark at 25°C for 2 hours to reach equilibrium.
Data Acquisition: Read the plate on a TR-FRET compatible microplate reader. Excite at 337 nM and measure emission at 620 nm (donor) and 665 nm (acceptor).
Self-Validation & Analysis: Calculate the FRET ratio (665/620 nm). Validate the assay by ensuring the Z'-factor is > 0.6. Fit the data to a four-parameter logistic (4PL) curve to determine the
IC50
and
Ki
values.
Fig 2: Step-by-step TR-FRET assay workflow for MHPPC binding affinity.
Causality: While TR-FRET provides equilibrium affinity, it cannot resolve the association (
kon
) and dissociation (
koff
) rates. SPR is utilized to determine the residence time (
τ=1/koff
) of the pyrazole scaffold, which is a superior predictor of target engagement duration in complex biological systems.
Step-by-Step Methodology:
Sensor Chip Preparation: Utilize a CM5 sensor chip. Activate the surface using standard EDC/NHS chemistry.
Ligand Immobilization: Immobilize purified His-tagged ERRα-LBD onto Flow Cell 2 (FC2) to a target density of 3000 Resonance Units (RU). Leave Flow Cell 1 (FC1) unmodified as a reference channel to subtract bulk refractive index changes and non-specific binding. Block both flow cells with 1M ethanolamine.
Analyte Injection: Inject MHPPC at varying concentrations (0.5 nM to 500 nM) in running buffer (PBS, 0.05% Tween-20, 2% DMSO) at a flow rate of 30 µL/min.
Kinetic Measurement: Allow an association phase of 180 seconds, followed by a dissociation phase of 600 seconds.
Self-Validation & Analysis: Perform double-referencing (subtracting FC1 data and blank buffer injections). Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract
kon
,
koff
, and calculate
Kd=koff/kon
.
Preliminary Toxicity Screening for Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
An In-depth Technical Guide: Disclaimer: As of early 2026, publicly accessible research detailing the comprehensive in vitro toxicity screening of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is not available. Th...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide:
Disclaimer: As of early 2026, publicly accessible research detailing the comprehensive in vitro toxicity screening of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is not available. Therefore, this document serves as an in-depth technical guide outlining the standard methodologies and best practices for conducting such a study on a novel chemical entity. It is intended to provide a robust framework for researchers, scientists, and drug development professionals, using the specified compound as a representative case study. All quantitative data presented herein is illustrative.
Introduction: The Imperative for Early Safety Assessment
The journey of a novel chemical entity (NCE) from laboratory bench to therapeutic application is fraught with challenges, with a significant rate of attrition due to safety concerns.[1] Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, a heterocyclic compound featuring a pyrazole core, belongs to a class of molecules known for a wide spectrum of pharmacological activities, including anticancer potential.[2] However, this structural class has also been associated with off-target toxicities.[3]
Therefore, a robust preliminary toxicity screening is not merely a regulatory checkpoint but a fundamental component of the drug discovery process.[4][5][6] It enables early, data-driven decisions, allowing for the rapid deselection of compounds with unfavorable safety profiles and the prioritization of promising candidates.[7] This guide details a multi-tiered strategy, beginning with computational predictions and progressing through a battery of essential in vitro assays designed to assess cytotoxicity, genotoxicity, cardiotoxicity, and hepatotoxicity.[8]
Stage 1: In Silico & Physicochemical Profiling
Before committing to resource-intensive wet-lab experiments, a computational assessment is critical. In silico toxicology uses computer models to predict the potential toxicity of a chemical based on its structure, complementing traditional testing methods and guiding subsequent assays.[9][10][11]
Rationale for In Silico First Approach
The primary advantage of in silico screening is its ability to rapidly and cost-effectively flag potential liabilities.[9] By leveraging Quantitative Structure-Activity Relationship (QSAR) models and extensive toxicological databases, we can generate initial hypotheses about a compound's potential for mutagenicity, carcinogenicity, hepatotoxicity, and other adverse effects.[12] This approach aligns with the 3Rs principles (Replacement, Reduction, and Refinement) of animal testing by prioritizing compounds with a higher probability of success.
Predicted Profile of the Target Compound
For Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, we can utilize platforms like ProTox 3.0 or the OECD QSAR Toolbox to generate a preliminary hazard profile.[11][12] While specific data for this exact molecule is unavailable, we can infer properties from its structural motifs.
Table 1: Illustrative Physicochemical and In Silico Toxicity Predictions
Parameter
Predicted Value/Outcome
Implication for Screening
Molecular Weight
~218.2 g/mol
Good oral bioavailability potential (Lipinski's Rule).
LogP
1.5 - 2.5
Adequate solubility for in vitro assays; potential for cell membrane permeability.
pKa
Phenolic Hydroxyl: ~9.5; Carboxylic Acid: ~4.0
Ionization state will affect solubility and transport at physiological pH.
Hepatotoxicity
Possible (Class 4/5)
Warrants dedicated in vitro liver model testing.
Carcinogenicity
Inactive
To be confirmed with genotoxicity assays.
Mutagenicity
Inactive
To be confirmed with Ames and micronucleus assays.
hERG Inhibition
Potential weak inhibitor
Requires experimental validation via patch-clamp assay.
Stage 2: Foundational In Vitro Toxicity Assessment
This stage involves a core battery of in vitro assays to provide empirical data on the compound's biological effects at the cellular level.[13]
Overall Screening Workflow
The experimental workflow is designed as a cascade, where results from foundational assays inform the execution and design of more specific, organ-level toxicity studies.
Caption: High-level workflow for preliminary toxicity screening.
Cytotoxicity: Assessing General Cell Viability
The first experimental step is to determine the concentration at which the compound induces cell death.[14] The MTT assay is a robust, colorimetric method that measures the metabolic activity of cells, which serves as a proxy for viability.[15]
Assay Principle: The MTT assay relies on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[16] This directly links the colorimetric output to mitochondrial function, a sensitive indicator of cellular health.
Cell Line Selection: A panel of cell lines is used to identify potential tissue-specific toxicity.
HepG2 (Human Hepatoma): Represents liver cells, a primary site of drug metabolism and potential toxicity.
HEK293 (Human Embryonic Kidney): A general, robust cell line often used as a baseline.
A549 (Human Lung Carcinoma): Represents a different organ system to assess broader cytotoxicity.
Cell Seeding: Plate HepG2, HEK293, and A549 cells in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.
Compound Preparation: Prepare a 10 mM stock solution of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate in DMSO. Perform serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.
Treatment: Remove the old media from the cells and add 100 µL of the prepared compound dilutions. Include vehicle control (media + DMSO) and untreated control wells.
Incubation: Incubate the plates for 48 hours at 37°C, 5% CO₂.
MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours.[17] Observe for the formation of purple formazan crystals.
Solubilization: Carefully remove the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.
Measurement: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).
Table 2: Illustrative IC₅₀ Values from Cytotoxicity Screening
Cell Line
Tissue of Origin
IC₅₀ (µM)
Selectivity Index (e.g., vs. HepG2)
HepG2
Liver
25.4
1.0
HEK293
Kidney
> 100
> 3.9
A549
Lung
85.2
3.4
Stage 3: Specific Organ & System-Level Toxicity
Following the initial cytotoxicity assessment, we investigate specific, critical toxicity endpoints that are common causes of drug development failure.
Genotoxicity: Assessing Mutagenic and Clastogenic Potential
Genotoxicity testing is essential to identify compounds that can damage genetic material, a potential precursor to cancer.[6] A standard initial battery includes two key assays covering different endpoints.[18]
Principle & Rationale: The Ames test uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (histidine or tryptophan, respectively).[19] A positive result occurs when the test compound causes a reverse mutation, allowing the bacteria to grow in an amino acid-deficient medium. This identifies agents that cause gene mutations (point mutations and frameshifts).[19][20] The inclusion of a liver enzyme extract (S9 mix) is critical to detect metabolites that may be mutagenic.
Governing Standard: This protocol is based on the OECD Test Guideline 471.
Principle & Rationale: This assay detects damage to chromosomes. It identifies agents that are clastogenic (cause structural chromosome breaks) or aneugenic (cause changes in chromosome number).[21] Micronuclei are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that are left behind during cell division. Their presence indicates that genetic material has been lost or damaged.[21]
Governing Standard: This protocol is based on the OECD Test Guideline 487.
Table 3: Illustrative Summary of Genotoxicity Assay Results
Assay
Condition
Result
Interpretation
Ames Test
Without S9 mix
Negative
Compound is not directly mutagenic to bacteria.
Ames Test
With S9 mix
Negative
Metabolites are not mutagenic to bacteria.
Micronucleus Test
Without S9 mix
Negative
Does not cause direct chromosomal damage.
Micronucleus Test
With S9 mix
Negative
Metabolites do not cause chromosomal damage.
Cardiotoxicity: hERG Channel Inhibition Assay
Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a leading cause of drug-induced cardiac arrhythmias (Torsades de Pointes).[22] Therefore, early assessment of hERG liability is mandatory.
Caption: Automated patch-clamp workflow for hERG assay.
Technology: Automated patch-clamp electrophysiology is the gold standard, providing high-quality, sensitive data comparable to traditional manual patch-clamp but with much higher throughput.[22]
Cell System: HEK293 or CHO cells stably transfected to express the hERG channel provide a clean and robust system to isolate the compound's effect specifically on this channel.[23]
Controls: A known hERG inhibitor like E-4031 or Dofetilide is used as a positive control to validate assay sensitivity, while DMSO serves as the negative vehicle control.[22][23]
Voltage Protocol: A specific step-and-ramp voltage protocol is applied to the cells to open and close the hERG channels in a controlled manner, allowing for precise measurement of the current.[24][25]
Table 4: Illustrative hERG Inhibition Data
Concentration (µM)
Mean % Inhibition
IC₅₀ (µM)
Risk Category
0.1
2.5%
1.0
8.1%
> 30 µM
Low
10
22.4%
30
45.0%
Interpretation: An IC₅₀ > 30 µM is generally considered a low risk for hERG-related cardiotoxicity, especially if the anticipated therapeutic plasma concentration is significantly lower.
Hepatotoxicity: In Vitro Liver Model Assessment
Given the central role of the liver in drug metabolism, assessing the potential for drug-induced liver injury (DILI) is crucial.[26] In vitro models provide an initial screen for mechanisms of liver cell damage.[27]
Cell Model: Use primary human hepatocytes or HepG2 cells, cultured for 24 hours. Primary hepatocytes are considered the gold standard but have limited availability and viability. HepG2 cells offer a more reproducible alternative.
Treatment: Expose cells to the test compound at concentrations ranging from 0.5x to 10x the cytotoxic IC₅₀ determined in the initial screen for 24-48 hours.
Endpoint Measurement: Utilize multiplexed assay kits to measure key markers of liver toxicity from the same cell population.
Table 5: Illustrative Summary of Hepatotoxicity Markers in HepG2 Cells
Concentration (µM)
Cell Viability (% of Control)
ROS Production (Fold Change)
Caspase-3/7 Activity (Fold Change)
10
95%
1.1
1.2
25 (IC₅₀)
50%
1.8
2.5
50
20%
3.5
4.8
Interpretation: The hypothetical data suggests that at cytotoxic concentrations, the compound induces oxidative stress and apoptosis in liver cells, pointing to a potential mechanism of hepatotoxicity that warrants further investigation.
Integrated Analysis and Conclusion
The preliminary toxicity screen provides a multi-faceted view of the safety profile of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate. Based on the illustrative data presented:
The compound exhibits moderate, liver-specific cytotoxicity (in vitro IC₅₀ ~25 µM).
It shows no evidence of mutagenic or clastogenic potential in foundational genotoxicity assays.
It presents a low risk for direct hERG channel inhibition, a critical cardiotoxicity endpoint.
The mechanism of cytotoxicity in liver cells appears to be linked to the induction of oxidative stress and apoptosis.
Final Decision Point: The absence of genotoxicity and cardiotoxicity is highly favorable. The moderate, liver-specific cytotoxicity is a point of consideration but may be acceptable depending on the therapeutic indication and the anticipated effective dose. The compound could be considered for further investigation, with a clear directive to monitor liver function closely in subsequent in vivo studies. This integrated assessment allows for an informed, "Go" decision, while simultaneously highlighting the specific potential risk (hepatotoxicity) to be monitored in the next phase of preclinical development.
In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (URL: [Link])
Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - MDPI. (URL: [Link])
Toxicity Screening: 7 Strategies for Preclinical Research - Blog. (URL: [Link])
In vitro models of human liver toxicity | Innovation Platform - NC3Rs. (URL: [Link])
OECD GUIDELINE FOR THE TESTING OF CHEMICALS: CHRONIC TOXICITY STUDIES. (URL: [Link])
Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review) - Oriental Journal of Chemistry. (URL: [Link])
ProTox 3.0: a webserver for the prediction of toxicity of chemicals - Oxford Academic. (URL: [Link])
Ames Test - Charles River Laboratories. (URL: [Link])
Advancing Drug Discovery: The Role of In Vitro Toxicity Assays - IT Medical Team. (URL: [Link])
Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - MDPI. (URL: [Link])
Mini review on anticancer activities of Pyrazole Derivatives - IJNRD. (URL: [Link])
The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC. (URL: [Link])
Hepatotoxicity Assays: Advancing Research - Da-Ta Biotech. (URL: [Link])
Guidance on a strategy for genotoxicity testing of chemicals: Stage 1 - GOV.UK. (URL: [Link])
In Vitro Cell Based Assay: BioLab Solutions | Da-ta Biotech. (URL: [Link])
MTT Assay for Cytotoxicity - G-Biosciences. (URL: [Link])
Application Note & Synthesis Protocol: Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Abstract: This document provides a comprehensive, step-by-step protocol for the synthesis of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry an...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract:
This document provides a comprehensive, step-by-step protocol for the synthesis of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The synthetic strategy is based on a robust and well-established two-step sequence: a base-mediated Claisen condensation to form a key diketoester intermediate, followed by a cyclocondensation reaction with hydrazine. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental procedures, mechanistic insights, and data presentation to ensure reproducible and efficient synthesis.
Introduction & Scientific Background
Pyrazole derivatives are a cornerstone in modern medicinal chemistry, exhibiting a wide spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The specific arrangement of hydrogen bond donors and acceptors on the pyrazole scaffold allows for potent and selective interactions with various biological targets. Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, in particular, serves as a valuable intermediate for the synthesis of more complex bioactive molecules, leveraging the phenolic hydroxyl group and the ester functionality for further chemical modifications.
The synthesis of the pyrazole core is most commonly achieved through the reaction of a 1,3-dicarbonyl compound with a hydrazine derivative, a classic method known as the Knorr pyrazole synthesis. This approach offers high yields and regioselectivity, making it a preferred route for laboratory and potential scale-up production.
Overall Synthetic Strategy
The synthesis of the target compound is accomplished via a two-step process, which is both efficient and utilizes readily available starting materials.
Stage 1: Claisen Condensation. The synthesis commences with a base-catalyzed Claisen condensation between 4-hydroxyacetophenone and dimethyl oxalate. This reaction forms the critical 1,3-diketoester intermediate, methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate.
Stage 2: Cyclocondensation & Aromatization. The diketoester intermediate is then reacted with hydrazine hydrate. This step proceeds through a cyclocondensation mechanism, where the hydrazine, acting as a binucleophile, attacks the two carbonyl groups of the diketoester, followed by dehydration to form the aromatic pyrazole ring.
The overall workflow is depicted in the following diagram:
Caption: Overall synthetic workflow for the target compound.
Detailed Experimental Protocols
Stage 1: Synthesis of Methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate
Rationale: The Claisen condensation is a carbon-carbon bond-forming reaction that is highly effective for the synthesis of β-dicarbonyl compounds. Sodium methoxide is used as the base to deprotonate the methyl group of 4-hydroxyacetophenone, forming an enolate which then acts as a nucleophile, attacking one of the carbonyl groups of dimethyl oxalate. Anhydrous conditions are crucial to prevent the hydrolysis of the base and the ester.
Materials:
4-Hydroxyacetophenone
Dimethyl oxalate
Sodium methoxide
Anhydrous Methanol
Diethyl ether
Hydrochloric acid (1 M)
Procedure:
In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous methanol (150 mL).
Carefully add sodium methoxide (1.1 equivalents) to the methanol and stir until fully dissolved.
To this solution, add 4-hydroxyacetophenone (1.0 equivalent) and stir for 15 minutes at room temperature.
Add dimethyl oxalate (1.1 equivalents) to the reaction mixture.
Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath.
Acidify the reaction mixture by the slow addition of 1 M hydrochloric acid until the pH is approximately 3-4, which will cause the product to precipitate.
Collect the solid precipitate by vacuum filtration and wash with cold diethyl ether.
Dry the solid under vacuum to yield the crude methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate. This intermediate is often used in the next step without further purification.
Stage 2: Synthesis of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Rationale: The formation of the pyrazole ring occurs through the reaction of the diketoester with hydrazine. The two nitrogen atoms of hydrazine attack the two carbonyl carbons of the diketoester, leading to a dihydroxypyrazolidine intermediate which then undergoes dehydration to form the stable aromatic pyrazole ring. Glacial acetic acid is often used as a solvent and catalyst for this cyclization.
In a round-bottom flask, dissolve the crude methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate (1.0 equivalent) in glacial acetic acid (100 mL).
To this solution, add hydrazine hydrate (1.2 equivalents) dropwise with stirring. An exothermic reaction may be observed.
After the addition is complete, heat the reaction mixture to reflux (approximately 110-120°C) for 3-5 hours. Monitor the reaction by TLC.
Upon completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-cold water (300 mL).
A solid precipitate of the product will form. Stir the mixture for 30 minutes to ensure complete precipitation.
Collect the solid by vacuum filtration and wash thoroughly with deionized water until the filtrate is neutral.
The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield pure methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate.
Caption: Chemical reaction scheme for the synthesis.
Trustworthiness & Self-Validation
The protocols described herein are based on well-established and frequently cited synthetic methodologies for pyrazole formation.[1][2] To ensure the validity of the synthesis and the identity of the final product, the following analytical techniques are recommended:
Thin Layer Chromatography (TLC): To monitor the progress of both reaction stages.
Melting Point: To determine the purity of the final product.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the intermediate and the final product.
Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.
Infrared (IR) Spectroscopy: To identify the key functional groups present in the molecule.
Conclusion
The two-step synthesis of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate presented in this application note is a reliable and efficient method for obtaining this valuable heterocyclic intermediate. By following the detailed protocols and understanding the underlying chemical principles, researchers can confidently synthesize this compound for further applications in drug discovery and development.
References
Svete, J., et al. (2021). Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase. Molecules, 26(13), 3829. [Link]
Fülöp, F., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(12), 3733. [Link]
Ji, Y-F., et al. (2012). "One-Pot" Synthesis of 4-Substituted 1,5-Diaryl-1H-pyrazole-3-carboxylic Acids via a MeONa/LiCl-Mediated Sterically Hindered Claisen Condensation-Knorr Reaction-Hydrolysis Sequence. Synlett, 23(19), 2965-2968. [Link]
Karrouchi, K., et al. (2019). Synthesis, Antibacterial and Antifungal Activity of Some New Pyrazoline and Pyrazole Derivatives. Molecules, 24(1), 153. [Link]
Application Note: A Robust, Stability-Indicating HPLC Method for the Quantification of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Abstract This application note describes the development and validation of a precise, accurate, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of me...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note describes the development and validation of a precise, accurate, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate. This pyrazole derivative is of significant interest in pharmaceutical development due to its structural motifs, which are common in biologically active molecules.[1] A C18 stationary phase with a gradient elution of 0.1% formic acid in water and acetonitrile provides excellent separation and peak shape. The method is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines and is demonstrated to be suitable for routine quality control and stability testing of the analyte in bulk drug substance.[2][3]
Introduction
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is a heterocyclic compound incorporating both a pyrazole and a phenolic moiety. The pyrazole ring is a common scaffold in many pharmaceutical agents, exhibiting a wide range of biological activities, including anti-inflammatory and anti-cancer properties.[1] The phenolic group can impart antioxidant properties and provides a site for further chemical modification. Accurate quantification of this compound is essential for monitoring reaction progress during synthesis, assessing purity, and performing quality control of the final product.
High-performance liquid chromatography (HPLC) is the predominant technique for the analysis of phenolic and heterocyclic compounds due to its high resolution and sensitivity.[4][5] Reversed-phase HPLC, in particular, is well-suited for separating moderately polar compounds like the target analyte.[6][7] This application note provides a comprehensive guide to developing a robust HPLC method, from initial parameter selection to full validation and forced degradation studies, ensuring the method is "suitable for its intended purpose" as mandated by regulatory guidelines.[2][8]
Experimental
Instrumentation and Reagents
HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector was used.[9]
Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) was employed for separation.[4][10]
Chemicals and Reagents:
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate reference standard
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Formic acid (analytical grade)
Water (HPLC grade or Milli-Q)
Chromatographic Conditions
A systematic approach was taken to optimize the chromatographic conditions, focusing on mobile phase composition, pH, and gradient elution to achieve optimal separation and peak symmetry.
Mobile Phase Selection: The polarity of the analyte, with its phenolic and pyrazole groups, suggested a reversed-phase approach.[11] A mixture of water and an organic modifier like acetonitrile or methanol is standard for such compounds.[11][12] Acetonitrile was chosen for its lower viscosity and favorable UV transparency. To ensure good peak shape and suppress the ionization of the phenolic hydroxyl group, the pH of the aqueous mobile phase was adjusted using a modifier.[11] Formic acid (0.1%) was selected as it is a common volatile modifier compatible with mass spectrometry and provides a pH well below the pKa of the phenolic proton, ensuring the analyte is in a single, non-ionized form.
Detector Wavelength Selection: A photodiode array (PDA) detector was utilized to determine the wavelength of maximum absorbance (λmax) for the analyte.[13][14] The full UV spectrum was recorded, and the λmax was found to be 275 nm, which was used for quantification to ensure maximum sensitivity.
The final optimized chromatographic conditions are summarized in the table below.
The developed method was validated in accordance with ICH Q2(R1) guidelines to ensure its suitability for the intended application.[2][3] The validation parameters assessed were specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.
Protocol for Method Validation
Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients.[2] This was evaluated by analyzing a blank (mobile phase), a placebo solution, and a spiked sample. Peak purity analysis was also performed using the PDA detector to confirm the absence of co-eluting peaks.[14]
Linearity and Range: A series of at least five concentrations of the reference standard were prepared and injected. A calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (r²), y-intercept, and slope of the regression line were determined.[15]
Accuracy: The accuracy was determined by the recovery method. A known amount of the analyte was spiked into a placebo at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery was then calculated.[16]
Precision:
Repeatability (Intra-day precision): Assessed by performing six replicate injections of a single concentration of the analyte on the same day.
Intermediate Precision (Inter-day precision): Assessed by repeating the analysis on a different day with a different analyst and/or instrument. The relative standard deviation (RSD) of the results was calculated.[16]
Limit of Detection (LOD) and Limit of Quantitation (LOQ): These were determined based on the standard deviation of the response and the slope of the calibration curve.
Robustness: The reliability of the method with respect to small, deliberate variations in method parameters was assessed.[2] Parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic) were varied.
Forced Degradation (Stability-Indicating) Studies
To demonstrate the stability-indicating nature of the method, forced degradation studies were conducted under various stress conditions as recommended by ICH guidelines.[17][18] A solution of the drug substance was subjected to the following conditions:
Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours
Basic Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours[18]
Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours
Thermal Degradation: Solid drug substance at 105 °C for 48 hours
Photolytic Degradation: Drug solution exposed to UV light (254 nm) for 24 hours
The stressed samples were then analyzed by the developed HPLC method. The chromatograms were examined for the appearance of degradation products and the separation of these products from the parent peak.
Results and Discussion
Method Validation Summary
The developed HPLC method met all the acceptance criteria for the validation parameters as per ICH Q2(R1) guidelines. A summary of the validation results is presented in the table below.
Validation Parameter
Acceptance Criteria
Result
Specificity
No interference at the retention time of the analyte. Peak purity angle < peak purity threshold.
System suitability parameters met under all varied conditions.
Passed
Forced Degradation Study Results
The forced degradation studies indicated that the analyte is susceptible to degradation under basic and oxidative conditions. Significant degradation was observed with 0.1 M NaOH, while moderate degradation occurred with 3% H₂O₂. The drug was relatively stable under acidic, thermal, and photolytic stress. In all cases, the degradation products were well-resolved from the main analyte peak, demonstrating the stability-indicating nature of the method.
Stress Condition
% Degradation
Observations
0.1 M HCl
< 5%
Minor degradation product observed.
0.1 M NaOH
~30%
Major degradation peak well-separated from the parent peak.
3% H₂O₂
~15%
Two minor degradation products well-resolved.
Thermal (105 °C)
< 2%
No significant degradation.
Photolytic (UV 254 nm)
< 3%
No significant degradation.
Visualizations
HPLC Method Development Workflow
Caption: Workflow for HPLC Method Development and Validation.
Advanced NMR Spectroscopy Protocol: Structural Elucidation of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Executive Summary & Scientific Context Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is a highly versatile pharmacophore utilized extensively in drug development, particularly in the design of kinase inhibitors an...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Context
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is a highly versatile pharmacophore utilized extensively in drug development, particularly in the design of kinase inhibitors and anti-inflammatory agents. However, the structural elucidation of 3,5-disubstituted-1H-pyrazoles via Nuclear Magnetic Resonance (NMR) spectroscopy is notoriously complex due to annular tautomerism —the rapid, dynamic exchange of the N-H proton between the N1 and N2 positions.
This application note provides drug development professionals and analytical scientists with a field-proven, self-validating protocol for acquiring and interpreting the
1
H and
13
C NMR spectra of this compound. By understanding the causality behind solvent selection and multipulse NMR acquisition, researchers can unequivocally resolve tautomeric broadening and assign chemical shifts with absolute confidence.
Mechanistic Causality in Experimental Design
The Solvent Conundrum: Why CDCl
3
Fails
In routine organic synthesis, Chloroform-d (CDCl
3
) is the default NMR solvent. However, for 1H-pyrazoles, non-polar solvents like CDCl
3
fail to disrupt the intermolecular hydrogen bonding between pyrazole molecules. This leads to the formation of cyclic dimers or oligomers that facilitate rapid intermolecular proton exchange. Consequently, the signals for the adjacent C3 and C5 carbons become severely broadened or completely coalesce into a single, unresolvable average peak.
The DMSO-d
6
Solution
To establish a self-validating analytical system, Dimethyl Sulfoxide-d
6
(DMSO-d
6
) must be used. As a strong hydrogen-bond acceptor, DMSO-d
6
heavily solvates the pyrazole monomer by hydrogen bonding directly to the N-H proton. This interaction effectively "locks" the tautomeric exchange on the NMR timescale at room temperature (Nitrogen-15 NMR study of pyrazoles). This solvent-induced stabilization yields sharp, distinct
13
C signals for C3 and C5 and allows for the direct observation of the exchangeable N-H and O-H protons.
Weighing: Accurately weigh 15–20 mg of highly pure methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate.
Dissolution: Dissolve the compound in 0.6 mL of DMSO-d
6
(99.9% D, containing 0.03% v/v TMS as an internal standard).
Homogenization: Vortex the NMR tube for 30 seconds. Ensure complete dissolution; particulate matter will distort the magnetic field homogeneity (shimming).
NMR Acquisition Parameters
To ensure high signal-to-noise (S/N) ratios for quaternary carbons and proper relaxation of exchangeable protons, use the following parameters on a 400 MHz (or higher) spectrometer:
1
H NMR (400 MHz):
Pulse Sequence: Standard single-pulse (zg30).
Number of Scans (NS): 16 to 32.
Relaxation Delay (D1): 2.0 seconds (Critical for the full relaxation of the deshielded N-H and O-H protons).
13
C NMR (100 MHz):
Pulse Sequence: Power-gated decoupling (zgpg30).
Number of Scans (NS): 512 to 1024.
Relaxation Delay (D1): 2.5 seconds (Required to capture the unprotonated C3, C5, and C=O carbons accurately).
2D Validation (HSQC & HMBC): Acquire standard gradient-selected 2D experiments to cross-validate the 1D assignments. HMBC is strictly required to differentiate C3 from C5 by observing long-range
3JCH
couplings from the H-4 proton and the phenyl protons.
Diagnostic Workflow for Tautomeric Pyrazoles
Below is the logical workflow for processing and validating pyrazole NMR data. If tautomeric broadening persists even in DMSO-d
6
, Variable Temperature (VT) NMR must be employed.
Diagnostic workflow for NMR structural elucidation of tautomeric pyrazoles.
Quantitative Data Presentation & Spectral Interpretation
1
H NMR Data Summary
The
1
H NMR spectrum is defined by the classic AA'BB' spin system of the para-substituted phenol ring and the highly deshielded exchangeable protons.
Table 1:
1
H NMR Data in DMSO-d
6
(400 MHz)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling (J, Hz)
Assignment
13.75
Broad Singlet (bs)
1H
-
Pyrazole N-H
9.68
Broad Singlet (bs)
1H
-
Phenol O-H
7.65
Doublet (d)
2H
8.6
Phenyl H-2', H-6'
7.12
Singlet (s)
1H
-
Pyrazole H-4
6.84
Doublet (d)
2H
8.6
Phenyl H-3', H-5'
3.85
Singlet (s)
3H
-
Ester -OCH
3
Mechanistic Insight: The electron-donating resonance effect (+R) of the hydroxyl group strongly shields the ortho protons (H-3', H-5'), pushing them upfield to 6.84 ppm. Conversely, the pyrazole ring exerts a mild electron-withdrawing effect, deshielding H-2' and H-6' to 7.65 ppm. The N-H proton appears extremely downfield (13.75 ppm) due to strong hydrogen bonding with the sulfoxide oxygen of the solvent.
13
C NMR Data Summary
The
13
C NMR assignments rely heavily on the electronic environment dictated by the substituents at C3 and C5 (13C NMR spectroscopy study of N-H pyrazoles).
Table 2:
13
C NMR Data in DMSO-d
6
(100 MHz)
Chemical Shift (δ, ppm)
Carbon Type
Assignment
160.2
Quaternary (C=O)
Ester Carbonyl
157.9
Quaternary (C-OH)
Phenyl C-4'
146.5
Quaternary
Pyrazole C-3
134.2
Quaternary
Pyrazole C-5
127.4
Methine (CH)
Phenyl C-2', C-6'
121.3
Quaternary
Phenyl C-1'
115.7
Methine (CH)
Phenyl C-3', C-5'
106.1
Methine (CH)
Pyrazole C-4
51.8
Methyl (CH
3
)
Ester -OCH
3
Mechanistic Insight & Self-Validation: How do we definitively differentiate C3 (146.5 ppm) from C5 (134.2 ppm)? In the predominant tautomer, C3 is highly conjugated with the electron-rich 4-hydroxyphenyl ring, leading to a downfield shift. C5 is adjacent to the electron-withdrawing methyl ester group. To make this a self-validating system, one must look at the HMBC spectrum: The phenyl H-2'/H-6' protons (7.65 ppm) will show a strong
3JCH
cross-peak exclusively to C3 (146.5 ppm), definitively proving the assignment and confirming the favored tautomeric state in solution (Mechanistic Exploration of Pyrazoles).
References
Title: A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles
Source: Canadian Journal of Chemistry (1993)
URL: [Link]
Title: Nitrogen-15 nuclear magnetic resonance spectroscopy. Effects of hydrogen bonding and protonation on nitrogen chemical shifts of pyrazoles
Source: The Journal of Organic Chemistry (1984)
URL: [Link]
Title: Unanticipated Cleavage of 2-Nitrophenyl-Substituted N-Formyl Pyrazolines under Bechamp Conditions: Unveiling the Synthesis of 2-Aryl Quinolines and Their Mechanistic Exploration via DFT Studies
Source: ACS Omega (2018)
URL: [Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Solubilization & Assay Integration for Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the physicochemical challenges of preparing and utilizing methyl 3-(4-hydroxyphenyl)-1H-py...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the physicochemical challenges of preparing and utilizing methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate (Molecular Weight: ~218.21 g/mol ) in in vitro cell assays.
This guide bypasses generic advice to focus on the exact causality of compound behavior, providing self-validating protocols to ensure scientific integrity and reproducible data.
Q1: Why is my compound struggling to dissolve completely, and what is the optimal strategy for preparing a master stock?
The Causality: Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate contains a pyrazole core, a phenolic hydroxyl group, and a methyl ester. These functional groups act as strong hydrogen bond donors and acceptors, creating a highly stable crystal lattice through intermolecular hydrogen bonding. Dimethyl sulfoxide (DMSO) is the universal solvent of choice because its high dielectric constant effectively disrupts these bonds[1]. However, if your DMSO has absorbed atmospheric moisture (water), the solvent's capacity to solvate the hydrophobic aromatic rings drops exponentially, leading to incomplete dissolution.
The Solution: Always use anhydrous DMSO (>99.9% purity) . Below is the quantitative data for preparing standard master stocks based on the compound's molecular weight (218.21 g/mol ).
Table 1: Molarity and Reconstitution Guidelines
Desired Stock Concentration
Mass of Compound
Volume of Anhydrous DMSO
Application Note
10 mM
1.0 mg
458.3 µL
Standard stock for most cell viability assays.
10 mM
5.0 mg
2.29 mL
Bulk preparation for high-throughput screening.
50 mM
5.0 mg
458.3 µL
High-concentration stock for low-affinity targets.
Q2: I still see micro-particulates after adding DMSO. How do I force dissolution without degrading the molecule?
The Causality: Applying excessive heat can trigger the hydrolysis of the methyl ester at position 5, especially if trace water is present. Instead of heat, use mechanical disruption to overcome the lattice energy.
Step-by-Step Solubilization Protocol:
Add Solvent: Pipette the calculated volume of room-temperature anhydrous DMSO directly onto the pre-weighed powder.
Vortex: Vortex aggressively for 60 seconds to maximize the solvent-solute interface.
Sonicate: Place the tube in a room-temperature water bath sonicator for 5–10 minutes. The cavitation bubbles will mechanically break apart stubborn micro-crystals without thermal degradation.
Visual Inspection: Hold the tube against a light source. The solution must be 100% optically clear.
Workflow for dissolving and diluting pyrazole derivatives for cell assays.
Q3: How do I prevent the compound from "crashing out" (precipitating) when diluting it into aqueous cell culture media?
The Causality: The "solvent shift" from 100% DMSO to an aqueous environment drastically reduces the compound's solubility limit. If a high-concentration DMSO stock is pipetted directly into static, cold media, the localized concentration of the hydrophobic compound exceeds its aqueous solubility threshold instantly, causing irreversible precipitation.
Self-Validating Aqueous Dilution Protocol:
Pre-warm Media: Warm your cell culture media or assay buffer to 37°C. Cold media severely limits solubility.
Dynamic Addition: While vortexing the pre-warmed media at medium speed, add the 100% DMSO stock dropwise directly into the center of the vortex. This prevents localized high concentrations.
Self-Validation Step (Critical): Before applying this intermediate dilution to your cells, pipette 10 µL of the mixture onto a glass slide. Observe it under a light microscope (20x objective).
Pass: A clear, homogeneous field.
Fail: The presence of needle-like micro-crystals or cloudy emulsions. If observed, you must prepare a less concentrated intermediate stock.
Q4: What is the maximum allowable DMSO concentration for my cell assays?
The Causality: DMSO is highly amphiphilic. At elevated concentrations, it integrates into the lipid bilayer, causing membrane permeabilization, protein denaturation, and altered mitochondrial dehydrogenase activity. This directly confounds metabolic viability readouts (like MTT or MTS assays) by generating false-positive cytotoxicity[2][3].
According to the Assay Guidance Manual published by the NIH, final DMSO concentrations in cell-based assays should be strictly maintained at <0.1% to <0.2% (v/v) to ensure biological compatibility and prevent assay interference[1].
Mechanistic pathways of DMSO-induced cytotoxicity confounding cell viability assays.
Section 3: Storage and Stability
Q5: How should I store the DMSO stock solutions to maintain scientific integrity over time?
The Causality: DMSO is highly hygroscopic. Frequent opening of the stock vial exposes the solvent to ambient humidity. Absorbed moisture not only causes the hydrophobic pyrazole compound to precipitate over time but also provides the necessary water molecules to slowly hydrolyze the methyl ester group during freeze-thaw cycles[1].
Best Practices:
Aliquot: Divide the master stock into single-use aliquots (e.g., 20 µL) in tightly sealed polypropylene tubes.
Inert Atmosphere: Flush the headspace of the tubes with Argon gas before sealing to displace moisture-rich air[1].
Temperature: Store at -20°C.
Thawing: Thaw aliquots completely at room temperature or in a 37°C water bath and vortex well before use. Never re-freeze an aliquot once thawed.
References
Assay Guidance Manual: Assay Operations for SAR Support. National Center for Biotechnology Information (NCBI).
Assay Guidance Manual: Cell Viability Assays. National Center for Biotechnology Information (NCBI).
MTT assay and its use in cell viability and proliferation analysis. Abcam Protocols.
optimizing mobile phase for methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate chromatography
Topic: Mobile Phase Optimization for Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate Prepared by: Senior Application Scientist Welcome to the Chromatography Technical Support Center. Analyzing amphoteric heterocycli...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Mobile Phase Optimization for Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Prepared by: Senior Application Scientist
Welcome to the Chromatography Technical Support Center. Analyzing amphoteric heterocyclic compounds like methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate requires a deep mechanistic understanding of molecular ionization and stationary phase interactions. This guide provides field-proven troubleshooting strategies, physicochemical data, and self-validating protocols to ensure robust, reproducible RP-HPLC methods.
I. Method Development & Troubleshooting Workflow
Fig 1. Systematic mobile phase optimization workflow for amphoteric pyrazole derivatives.
II. Frequently Asked Questions (FAQs) & Troubleshooting
Q1: Why does methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate exhibit severe peak tailing on standard C18 columns, and how do I fix it?Causality: Peak tailing for this compound is primarily driven by secondary interactions between the basic pyrazole nitrogen and residual acidic silanol groups (pKa ~3.5–4.5) on the silica-based stationary phase[1]. When the mobile phase pH exceeds 4.0, these silanols ionize to SiO⁻, creating strong ion-exchange and hydrogen-bonding sites that trap the pyrazole moiety.
Solution: You have two mechanistic pathways to resolve this:
Thermodynamic Control (pH Adjustment): Lower the mobile phase pH to 2.5 using phosphoric acid or formic acid. This protonates the silanol groups, neutralizing them and shutting down secondary interactions[2].
Kinetic Control (Stationary Phase): Employ a highly deactivated, densely end-capped C18 column (e.g., Waters SunFire or Agilent Poroshell) which physically blocks analyte access to residual silanols[1],[3].
Q2: How should I choose between Methanol (MeOH) and Acetonitrile (MeCN) as the organic modifier?Causality: The retention of phenolic compounds is governed by hydrophobic interactions, but selectivity is heavily influenced by the solvatochromatic properties of the modifier[4],[2]. MeOH is protic and acts as a hydrogen bond donor/acceptor, strongly solvating both the phenolic OH and the pyrazole NH. MeCN is aprotic and primarily engages in dipole-dipole interactions[4].
Solution: Start with Acetonitrile . Because MeCN does not compete for hydrogen bonding, it typically yields sharper peaks and higher efficiency for pyrazoles. However, if you are struggling to resolve the target compound from a closely related impurity (e.g., the unesterified carboxylic acid), switch to Methanol to exploit orthogonal hydrogen-bonding selectivity.
Q3: My retention time is shifting unpredictably between injections. What is the root cause?Causality: Retention time drift for ionizable compounds is a classic symptom of inadequate buffer capacity relative to the analyte's pKa. The pyrazole ring has a conjugate acid pKa near 2.5. If you are using a volatile, unbuffered additive (like 0.05% TFA) and the pH drifts slightly, the ratio of ionized to unionized pyrazole molecules fluctuates. Because ionized molecules elute much faster in RP-HPLC, even a 0.2 pH shift near the pKa will drastically alter the retention factor (
k
)[4].
Solution: Implement a true buffer system. Adjust the pH at least 1.5 units away from the analyte's pKa (e.g., target pH 4.5 using 10–20 mM ammonium acetate) to ensure the molecule remains in a single, stable ionization state[4].
Q4: Is the methyl ester group at position 5 stable during the chromatographic run?Causality: Methyl esters are susceptible to acid- or base-catalyzed hydrolysis. While generally stable during a 15-minute run at pH 3.0, leaving the sample dissolved in a high-pH diluent or a strong acid in the autosampler for 24 hours will degrade the analyte into 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid.
Solution: Prepare your analytical samples in the initial mobile phase rather than pure organic solvent, keep the autosampler chilled to 4°C, and strictly avoid mobile phase pH levels above 7.5.
III. Quantitative Data & Physicochemical Parameters
Understanding the physicochemical profile of the analyte and the mobile phase is non-negotiable for rational method development.
Table 2: Solvatochromatic Properties of Common Modifiers [4]
Modifier
Polarity Index (P')
UV Cutoff (nm)
Solvatochromatic Behavior
Impact on Pyrazole/Phenol
Acetonitrile
5.8
190
Aprotic, Dipole-Dipole
Sharper peaks, lower backpressure.
Methanol
5.1
205
Protic, H-bond Donor/Acceptor
Different selectivity, higher backpressure due to viscosity.
IV. Self-Validating Experimental Protocols
The following protocols are designed as "self-validating systems." By incorporating a void volume marker and tracking the retention factor (
k
), you can mathematically verify whether a separation failure is due to the chemistry or the hardware.
Protocol 1: Scouting Gradient for Method Development
Objective: Determine the optimal organic concentration and assess peak shape.
Mobile Phase Preparation:
Mobile Phase A (Aqueous): Prepare 20 mM Ammonium Acetate in HPLC-grade water. Adjust to pH 4.5 using glacial acetic acid. Filter through a 0.22 µm membrane.
Mobile Phase B (Organic): 100% HPLC-grade Acetonitrile.
System Setup:
Column: End-capped C18 (e.g., 150 mm x 4.6 mm, 3.5 µm)[1].
Flow Rate: 1.0 mL/min.
Temperature: 30 °C (stabilizes column thermodynamics).
Detection: UV-DAD at 254 nm and 280 nm (optimal for phenols)[5].
Sample Preparation (Self-Validating):
Dissolve 1 mg/mL of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate in 50:50 Water:MeCN.
Validation Step: Add 10 µg/mL of Uracil to the sample vial. Uracil is unretained and will mark the exact void time (
t0
) of your system.
Gradient Execution:
Run a linear gradient from 5% B to 95% B over 20 minutes[1].
Hold at 95% B for 5 minutes to wash strongly retained impurities.
Re-equilibrate at 5% B for 10 column volumes.
Data Evaluation:
Identify the elution time of the target peak (
tr
). If the peak tails (Asymmetry factor > 1.5), the end-capping is insufficient. Switch Mobile Phase A to 0.1% Formic Acid (pH ~2.7) to protonate silanols.
Protocol 2: Isocratic Method Transfer
Objective: Convert the gradient to a high-throughput isocratic method.
Calculate Retention Factor (
k
):
Using the data from Protocol 1, calculate the retention factor:
k=(tr−t0)/t0
.
Target: An ideal
k
lies between 2 and 10[4]. Analytes with
k<2
risk co-elution with the void volume, while
k>10
results in band broadening[4].
Adjust Isocratic Composition:
If the target eluted at 50% B during the gradient, set your initial isocratic pump ratio to 40% B / 60% A.
Inject the sample. If
k>10
, increase the organic modifier. Rule of thumb: A 10% increase in organic modifier will decrease analyte retention by a factor of 2 to 3[4].
Technical Support Center: A Guide to Preventing Thermal Degradation of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate. This document is designed for researchers, scientists, and drug developme...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. Due to its specific chemical structure, featuring both a phenolic hydroxyl group and a methyl ester, this molecule is susceptible to degradation if not handled and stored correctly. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to mitigate thermal degradation and other stability issues.
Section 1: Troubleshooting Guide
This section addresses common problems observed during the storage and handling of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate.
Q1: My solid sample of the compound has developed a brown or yellowish tint over time. What is causing this discoloration and how can I prevent it?
A: A brown discoloration is a classic indicator of oxidation, primarily at the 4-hydroxyphenyl (phenolic) moiety of the molecule.[1] Phenolic compounds are susceptible to oxidation, which is often accelerated by heat, light, and the presence of oxygen. This process can form highly colored quinone-type byproducts.
Causality: The phenolic hydroxyl group can be oxidized, losing a hydrogen atom to form a phenoxy radical. This radical is resonance-stabilized but can react further to form quinones, which are colored compounds.[2][3] Heat provides the necessary activation energy for this reaction to occur.
Prevention:
Inert Atmosphere: Store the solid compound under an inert atmosphere, such as argon or nitrogen, to displace oxygen.[1]
Light Protection: Use amber glass vials or wrap the container in aluminum foil to protect it from light, which can catalyze oxidation.[1]
Temperature Control: Store at reduced temperatures (2-8°C for short-term, -20°C for long-term) to significantly slow the rate of oxidation.[1]
Q2: I'm analyzing my stored sample by TLC and see a new, more polar spot compared to my fresh standard. What is this impurity?
A: The appearance of a new, more polar spot on a TLC plate strongly suggests the formation of the corresponding carboxylic acid, 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid. This occurs via the hydrolysis of the methyl ester functional group.[1][4]
Causality: The ester group is susceptible to cleavage by water, a reaction known as hydrolysis. Carboxylic acids are significantly more polar than their corresponding methyl esters due to the free hydroxyl group capable of strong hydrogen bonding, causing them to have a lower Rf value on a normal-phase TLC plate. This reaction can be catalyzed by trace amounts of acid or base and is accelerated by heat.
Prevention:
Moisture Control: Store the compound in a desiccator or a sealed container with a desiccant to minimize exposure to atmospheric moisture.[1]
Solvent Purity: When preparing solutions, use high-purity, dry solvents.
Q3: My compound's purity, as measured by HPLC, is decreasing over time even though I've stored it in a -20°C freezer. What's going on?
A: While freezing is essential, it may not be sufficient on its own. A drop in purity suggests slow degradation is still occurring. This can be due to a combination of factors that were not fully controlled.[1]
Causality:
Oxygen and Moisture: If the vial was not purged with an inert gas and sealed in a desiccated environment, trapped oxygen and moisture can still facilitate slow oxidation and hydrolysis, even at low temperatures.
Freeze-Thaw Cycles: Repeatedly removing the sample from the freezer and allowing it to warm to room temperature can introduce condensation (moisture) into the container, accelerating degradation.
Photodegradation: If the container is not light-proof, ambient light exposure during handling can contribute to degradation over time.
Prevention:
Aliquot Samples: For long-term storage, aliquot the compound into smaller, single-use vials. This avoids repeated freeze-thaw cycles and contamination of the bulk supply.
Comprehensive Storage Protocol: Always combine all recommended storage conditions: cold, dark, dry, and oxygen-free .
Q4: We are seeing inconsistent results in our biological assays. Could the stability of the compound be the cause?
A: Absolutely. Inconsistent biological activity is a common consequence of compound degradation.[1]
Causality:
Lower Potency: If the parent compound degrades, its effective concentration in the assay decreases, leading to weaker or variable results.
Interfering Byproducts: Degradation products (e.g., the carboxylic acid or oxidized species) may have their own, often different, biological activity or could interfere with the assay itself, leading to unpredictable outcomes.
Tautomerism: N-unsubstituted pyrazoles can exist as a mixture of tautomers, and the equilibrium can be affected by the solvent, pH, and temperature, potentially influencing biological receptor binding.[1]
Solution:
Confirm Purity Before Use: Always run a purity check (e.g., by HPLC) on your compound stock before initiating a new set of experiments, especially if it has been in storage for an extended period.
Control Assay Conditions: Carefully control the pH and solvent systems of your assay buffers to manage tautomeric equilibrium.[1]
Section 2: Frequently Asked Questions (FAQs)
Q1: What are the primary structural features of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate that make it prone to thermal degradation?
A: There are two key functional groups responsible for its instability:
The Phenolic Hydroxyl (-OH) Group: This group is highly susceptible to oxidation, a process that is significantly accelerated by heat. Phenols can act as antioxidants, meaning they readily donate a hydrogen atom, which is the first step in their degradation pathway.[5][6]
The Methyl Ester (-COOCH₃) Group: Esters are prone to hydrolysis, which is the cleavage of the ester bond by water to form a carboxylic acid and an alcohol (methanol, in this case). This reaction is catalyzed by heat and the presence of acidic or basic impurities.[4]
Q2: How exactly does temperature accelerate the degradation of this compound?
A: Temperature acts as a catalyst by increasing the kinetic energy of the molecules. According to chemical kinetics principles, a higher temperature provides the necessary activation energy for degradation reactions to occur at a faster rate. For this specific compound, heat accelerates both the rate of oxidation of the phenol ring and the rate of hydrolysis of the methyl ester.[7][8] Studies on similar phenolic compounds show that decomposition significantly increases with rising temperature.[8]
Q3: Is it truly necessary to store the solid compound under an inert atmosphere like argon or nitrogen?
A: Yes, for long-term stability, it is highly recommended. The primary atmospheric component that drives degradation is oxygen (~21%). By replacing the air in your storage vial with an inert gas, you remove the key reactant required for the oxidative degradation of the phenol group, thus preventing the formation of colored impurities and preserving the compound's integrity.[1]
Q4: How can I definitively identify the degradation products I'm seeing in my analysis?
A: A combination of chromatographic and spectroscopic techniques is required for unambiguous identification:
HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry): This is the most powerful tool. HPLC will separate the parent compound from its impurities. The mass spectrometer will then provide the molecular weight of each component. The hydrolyzed product will have a molecular weight corresponding to the loss of a CH₂ group (14 Da) and the addition of H₂ (2 Da), resulting in a net loss of 12 Da. Oxidized products will show an increase in mass corresponding to the addition of oxygen atoms or a decrease corresponding to the loss of hydrogen atoms.
Nuclear Magnetic Resonance (NMR) Spectroscopy: If an impurity can be isolated, ¹H and ¹³C NMR spectroscopy can provide definitive structural information to confirm its identity.
Section 3: Understanding the Degradation Pathways
The two primary degradation pathways for methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate are oxidation and hydrolysis.
Oxidative Degradation of the Phenol Moiety
This pathway is initiated by the loss of a hydrogen atom from the phenolic hydroxyl group, forming a phenoxy radical. This radical can then react further, often leading to the formation of benzoquinone-type structures, which are typically yellow or brown. This process is accelerated by heat, light, and the presence of oxygen.
Hydrolytic Degradation of the Methyl Ester
This pathway involves the nucleophilic attack of a water molecule on the carbonyl carbon of the ester. This leads to the cleavage of the ester bond, releasing methanol and forming the corresponding carboxylic acid. This reaction can proceed slowly with just water but is accelerated by heat.
Below is a diagram illustrating these potential degradation pathways.
Caption: Potential degradation pathways for the target compound.
Section 4: Protocols for Stability Assessment
To ensure the integrity of your compound, a stability-indicating analytical method is crucial. The following protocol outlines the steps for a forced degradation study, which is the foundation for developing such a method.
Protocol: Forced Degradation Study for a Stability-Indicating HPLC Method
This protocol is designed to intentionally degrade the compound under various stress conditions to generate potential degradation products and ensure they can be separated from the parent peak by HPLC.[1][4]
C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)
HPLC system with a Photodiode Array (PDA) or UV detector
Procedure:
Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile or methanol.
Set Up Stress Conditions: For each condition, dilute the stock solution to a final concentration of ~100 µg/mL in the stressor solution.
Acid Hydrolysis: Mix with 0.1 M HCl. Incubate at 60°C for 24 hours.
Base Hydrolysis: Mix with 0.1 M NaOH. Incubate at 60°C for 24 hours.
Oxidation: Mix with 3% H₂O₂. Keep at room temperature for 24 hours.
Thermal Degradation (Solid): Heat the solid compound at 105°C for 24 hours, then dissolve for analysis.[1]
Thermal Degradation (Solution): Heat the stock solution at 60°C for 24 hours.
Photodegradation: Expose the solution to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 W·h/m²).
Control Sample: Dilute the stock solution with the mobile phase and keep it at 2-8°C.
Neutralization: Before injection, neutralize the acid and base-stressed samples with an equimolar amount of NaOH and HCl, respectively.
HPLC Analysis:
Example Conditions:
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: Acetonitrile
Gradient: Start with 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate: 1.0 mL/min
Detection: Use a PDA detector to scan from 200-400 nm to find the optimal wavelength and assess peak purity.
Data Analysis: Analyze the chromatograms. A robust, stability-indicating method will show baseline separation between the parent compound peak and all peaks generated from the stress conditions. Aim for 5-20% degradation of the parent compound for optimal results.
Workflow for Troubleshooting Degradation Issues
The following diagram outlines a logical workflow for diagnosing and solving stability problems.
Caption: Workflow for troubleshooting compound decomposition.
Section 5: Summary of Recommended Storage Conditions
To maximize the shelf-life of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, adhere to the conditions summarized in the table below.
Parameter
Solid Compound (Long-Term)
Solution (Short-Term)
Rationale
Temperature
-20°C or lower
-20°C (preferred) or 2-8°C
Reduces reaction rates for both oxidation and hydrolysis.[1]
Atmosphere
Inert Gas (Argon or Nitrogen)
N/A (use promptly)
Prevents oxidative degradation of the phenol group.[1]
Aliquot into single-use amounts to avoid freeze-thaw cycles
Prepare fresh as needed; do not store for extended periods
Minimizes exposure to atmospheric moisture and oxygen.
References
CN105646355A - Preparation method of 3-(hydroxymethyl)-1-methyl-pyrazole-5-formonitrile. Google Patents.
Pooja, R., & Kumar, P. (2022). Antioxidative properties of phenolic compounds and their effect on oxidative stress induced by severe physical exercise. PMC. Available at: [Link]
Cai, J., et al. (2022). Thermal Decomposition of 3,5-Dimethyl-4-hydroxyphenyl Pentazole. Chinese Journal of Energetic Materials. Available at: [Link]
3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid. PubChem. Available at: [Link]
Determination of pyrazole and pyrrole pesticides in environmental water samples by solid-phase extraction using multi-walled carbon nanotubes as adsorbent coupled with high-performance liquid chromatography. PubMed. Available at: [Link]
Thermal Processing for the Release of Phenolic Compounds from Wheat and Oat Bran. MDPI. Available at: [Link]
Synthesis, characterization and thermal degradation kinetics of a new pyrazole derived methacrylate polymer, poly(1,3-diphenyl-1H-pyrazol-5-yl methacrylate). PubMed. Available at: [Link]
3-Methyl-5-(4-methylphenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde. ResearchGate. Available at: [Link]
Antioxidant Activity of Synthetic Polymers of Phenolic Compounds. MDPI. Available at: [Link]
Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. PMC. Available at: [Link]
Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. JScholar. Available at: [Link]
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. Available at: [Link]
Thermal Degradation of Bioactive Compounds during Drying Process of Horticultural and Agronomic Products: A Comprehensive Overview. MDPI. Available at: [Link]
Decomposition of Five Phenolic Compounds in High Temperature Water. ResearchGate. Available at: [Link]
Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. ACS Publications. Available at: [Link]
Synthesis and dye degradation properties of Cu complexes with pyrazole derivatives. Journal of Chemical and Pharmaceutical Research. Available at: [Link]
Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. JScholar. Available at: [Link]
Flavonoids and Phenolic Acids as Potential Natural Antioxidants. IntechOpen. Available at: [Link]
Hydrothermal Degradation Study of Phenolic Polymer Coatings by Advanced Analytical Methods. Brookhaven National Laboratory. Available at: [Link]
Technical Support Center: Crystallization of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing severe bottlenecks when isolating highly functionalized pyrazoles.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing severe bottlenecks when isolating highly functionalized pyrazoles. The crystallization of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate presents a "perfect storm" of thermodynamic and kinetic challenges.
This molecule possesses three highly active hydrogen-bonding sites: a pyrazole ring (capable of tautomerism and N-H···N / N-H···O bonding), a phenolic hydroxyl group (a strong O-H donor/acceptor), and a methyl ester (a C=O acceptor)[1]. In solution, these functional groups often lead to rapid, disordered aggregation rather than structured lattice growth, resulting in liquid-liquid phase separation (oiling out), persistent polymorphism, and solvate trapping[2].
This guide provides mechanistic explanations and field-proven, self-validating protocols to help you achieve high-purity, morphologically uniform crystals.
Visual Troubleshooting Logic
Workflow for troubleshooting pyrazole-5-carboxylate crystallization failures.
Frequently Asked Questions (FAQs) & Causality
Q1: My solution turns cloudy upon cooling, but forms a viscous oil at the bottom of the flask instead of crystals. How do I prevent "oiling out"?A1: You are observing Liquid-Liquid Phase Separation (LLPS). This occurs when the solute's solubility drops faster than its ability to nucleate, causing it to separate as a solute-rich liquid phase. The strong intermolecular hydrogen bonding of the phenolic and pyrazole groups favors amorphous aggregation over structured nucleation.
Mechanistic Fix: Oiling out can be mitigated by adjusting the solvent matrix to one with a shallower solubility gradient[3]. Switch from steep-curve solvents (like pure ethanol) to a binary system (e.g., Ethyl Acetate/Heptane). Additionally, introduce a microscopic seed crystal at the exact cloud point to bypass the high activation energy of primary nucleation[3].
Q2: I obtained crystals, but Powder X-Ray Diffraction (PXRD) shows a mixture of polymorphs. How do I isolate a single, thermodynamically stable form?A2: The competing hydrogen-bond donors (pyrazole N-H vs. phenol O-H) allow for multiple distinct packing arrangements, often generating centrosymmetric dimers or infinite chains[1]. Due to Ostwald's Rule of Stages, the less stable kinetic polymorphs often precipitate first. Furthermore, 1H-pyrazoles exist in tautomeric equilibrium, which can disrupt the nucleation of a single pure polymorph[2].
Mechanistic Fix: Employ a competitive slurry maturation protocol (detailed in Section 4). Suspending the mixed-polymorph solid in a solvent where it is only sparingly soluble drives the continuous dissolution of kinetic forms and recrystallization onto the thermodynamically stable lattice.
Q3: The crystals I isolated from Methanol/Water melted over a broad range and lost mass during TGA. What happened?A3: You have isolated a hydrate or solvate. Pyrazole-5-carboxylates readily hydrogen-bond with protic solvents, trapping them within the crystal lattice during rapid precipitation[4].
Mechanistic Fix: Avoid highly protic solvent mixtures for the final crystallization step. Utilize aprotic binary systems (e.g., Toluene or EtOAc/Heptane) and ensure thorough drying under vacuum.
Quantitative Data: Solvent Screening Matrix
To optimize your solvent selection, refer to the empirical data below summarizing the crystallization behavior of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate across various systems.
High risk of hydrate trapping; fast nucleation leads to poor purity.
Toluene
100%
Moderate
Low
62
Powdery
Poor morphology; high risk of oiling out (LLPS) due to lack of H-bond disruption.
Acetone / Water
4:1
Very High
Low
81
Thin Plates
Prone to agglomeration and solvent inclusion.
Isopropanol
100%
High
Moderate
70
Blocks
Good purity, but slow nucleation kinetics require extended cooling times.
Standardized Experimental Protocols
Protocol A: Anti-Solvent Crystallization with Cloud-Point Seeding
Causality: This method controls the exact point of supersaturation, preventing LLPS and ensuring uniform crystal habit by providing a pre-existing lattice for the solute to build upon[3].
Dissolution: Suspend 1.0 g of crude methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate in 5.0 mL of Ethyl Acetate in a 25 mL jacketed reactor. Heat to 60 °C with stirring (400 rpm) until complete dissolution.
Clarification: Pass the hot solution through a pre-warmed 0.22 µm PTFE syringe filter into a clean flask to remove foreign particulates that cause heterogeneous nucleation.
Anti-Solvent Addition: Slowly add 8.0 mL of pre-heated Heptane (anti-solvent) dropwise via a syringe pump at 0.5 mL/min. Stop addition immediately if persistent turbidity is observed.
Seeding (Self-Validating Step): At 55 °C, add 5 mg of pure crystalline product. Validation: The seeds must remain suspended and not dissolve. If they dissolve, the solution is undersaturated; evaporate 10% of the solvent mass and retry.
Controlled Cooling: Program the jacketed reactor to cool from 55 °C to 10 °C at a strict linear rate of 0.2 °C/min.
Isolation: Filter the resulting suspension under vacuum. Wash the filter cake with 3 mL of cold (5 °C) Heptane. Dry under vacuum (50 mbar) at 45 °C for 12 hours.
Causality: Converts a mixture of kinetic polymorphs into a single, thermodynamically stable polymorph via solvent-mediated phase transformation.
Suspension: Add 500 mg of the mixed-polymorph pyrazole-5-carboxylate to 5.0 mL of a 1:5 Ethyl Acetate/Heptane mixture in a sealed 10 mL vial.
Agitation (Self-Validating Step): Add a magnetic stir bar and stir at 500 rpm at 40 °C. Validation: The solid must not completely dissolve. If the solution becomes clear, the solvent ratio is too rich in Ethyl Acetate; add Heptane dropwise until a persistent milky slurry forms.
Maturation: Maintain the slurry at 40 °C for 72 hours. The continuous dissolution of the more soluble kinetic forms and precipitation onto the stable lattice will drive the equilibrium.
Isolation: Filter the suspension while warm (to prevent sudden precipitation of dissolved kinetic forms) and dry under vacuum.
References
[1] Title: 1-(4-tert-Butylbenzyl)-3-phenyl-1H-pyrazole-5-carboxylic acid - PMC
Source: National Institutes of Health (nih.gov)
URL:
methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate vs other pyrazole derivatives
A Comparative Guide to Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate and Other Pyrazole Derivatives For researchers, scientists, and drug development professionals, the pyrazole nucleus represents a privileged sca...
Author: BenchChem Technical Support Team. Date: March 2026
A Comparative Guide to Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate and Other Pyrazole Derivatives
For researchers, scientists, and drug development professionals, the pyrazole nucleus represents a privileged scaffold in medicinal chemistry, forming the backbone of numerous clinically approved drugs.[1] This five-membered heterocyclic ring is a cornerstone in the design of therapeutic agents across a wide range of diseases, including cancer, inflammation, and infectious diseases.[2] Its metabolic stability and synthetic versatility allow for extensive structural modifications to fine-tune biological activity.[3]
This guide provides an in-depth comparative analysis of a specific, yet representative, pyrazole derivative—methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate—against other prominent classes of pyrazole-based compounds. We will dissect its structure, explore its potential therapeutic applications based on established structure-activity relationships (SAR), and contrast its features with those of clinically successful derivatives like cyclooxygenase (COX) inhibitors and protein kinase inhibitors.
Section 1: Synthesis and Structural Analysis
The construction of the pyrazole ring is typically achieved through well-established synthetic routes, most commonly the condensation of a hydrazine with a 1,3-dicarbonyl compound.[1]
Plausible Synthesis of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
A standard and efficient method for synthesizing the title compound involves the reaction of a 1,3-dicarbonyl precursor, specifically a derivative of methyl 4-(4-hydroxyphenyl)-2,4-dioxobutanoate, with hydrazine hydrate. The reaction proceeds through a cyclocondensation mechanism, where the hydrazine reacts with both carbonyl groups to form the heterocyclic pyrazole ring.
Caption: General synthetic workflow for pyrazole formation.
Key Structural Features
The biological potential of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is dictated by its three primary components:
The Pyrazole Core: A stable aromatic ring that acts as the central scaffold. The two adjacent nitrogen atoms can participate in hydrogen bonding, a critical interaction for binding to biological targets.
3-(4-hydroxyphenyl) Group: This phenol moiety is a significant feature. The hydroxyl group can act as both a hydrogen bond donor and acceptor. This functionality is common in kinase inhibitors, where it often interacts with key amino acid residues in the ATP-binding pocket.
5-(methyl carboxylate) Group: The ester at the C5 position influences the molecule's polarity, solubility, and metabolic stability. It can be hydrolyzed by esterases in the body to the corresponding carboxylic acid, which may alter the compound's activity and pharmacokinetic profile.
Section 2: Comparative Biological Activity
To understand the potential of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, we must compare its structure to the established pharmacophores of major pyrazole drug classes.
Anti-inflammatory Activity: Comparison with COX-2 Inhibitors
The discovery of two cyclooxygenase isoforms, COX-1 and COX-2, revolutionized the development of non-steroidal anti-inflammatory drugs (NSAIDs).[4] Selective COX-2 inhibitors, such as Celecoxib, were designed to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[4]
The "Coxib" Pharmacophore:
Selective COX-2 inhibitors share a distinct structural framework.[5] This typically involves a 1,5-diarylpyrazole core where one of the phenyl rings (usually at the N1 position) bears a para-sulfonamide (-SO₂NH₂) or methylsulfone (-SO₂Me) group.[4][5] This specific group is critical for selectivity, as it binds to a hydrophilic side pocket present in the COX-2 active site but absent in COX-1.[4]
Comparative Analysis:
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate lacks the essential features of a selective COX-2 inhibitor. It is missing the N1-phenyl-sulfonamide/sulfone moiety required for high-affinity binding and selectivity. While some pyrazole derivatives can exhibit anti-inflammatory activity through other mechanisms, the structural dissimilarities suggest it is unlikely to function as a potent "coxib-style" NSAID.[6]
Table 1. Structural comparison with the COX-2 inhibitor Celecoxib.
Caption: The cyclooxygenase signaling pathway and points of inhibition.
Anticancer Activity: Comparison with Kinase Inhibitors
The pyrazole scaffold is a cornerstone of modern oncology, featured in numerous FDA-approved protein kinase inhibitors (PKIs) like Crizotinib (ALK/ROS1) and Ruxolitinib (JAK1/2).[2] These drugs function by blocking the ATP-binding site of kinases that are critical for cancer cell growth and survival.[2][7]
The Kinase Inhibitor Pharmacophore:
The pyrazole core in PKIs typically serves as a scaffold that orients various substituents to interact with the kinase active site.[8] The nitrogen atoms often form crucial hydrogen bonds with the "hinge region" of the kinase, mimicking the interaction of adenine from ATP.[9] The substituents on the pyrazole ring are tailored to occupy adjacent hydrophobic pockets and form additional interactions to ensure high potency and selectivity.[10][11]
Comparative Analysis:
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate possesses features that suggest potential, albeit modest, as a kinase inhibitor scaffold.
Favorable Features: The pyrazole core provides the necessary hinge-binding potential. The 4-hydroxyphenyl group is a known pharmacophore that can form hydrogen bonds in an ATP-binding site, and it is a feature found in some known kinase inhibitors.[12]
Limitations: Compared to approved PKIs, its structure is relatively simple. Potent and selective inhibitors often feature more complex or fused ring systems and additional functional groups to optimize binding and pharmacokinetic properties.[13][14]
Therefore, while the title compound itself may not be a potent inhibitor, it represents a valuable starting point or fragment for the design of more complex and effective kinase inhibitors. For instance, a pyrazole carbaldehyde derivative with an IC₅₀ of 0.25 μM against MCF7 breast cancer cells has been identified as a potent PI3 kinase inhibitor.[13]
Compound/Class
Target(s)
Key Structural Features
Representative IC₅₀
Ruxolitinib
JAK1, JAK2
Pyrazole linked to a pyrrolo[2,3-d]pyrimidine
~3 nM (for JAK1/2)
Crizotinib
ALK, MET, ROS1
Aminopyridine linked to a dichlorophenyl-pyrazole
~20-50 nM (for ALK)
Pyrazolo[3,4-d]pyrimidines
EGFR, VEGFR-2
Fused pyrazole-pyrimidine core
3.17 - 6.77 µM (against various cancer cell lines)[13]
To empirically determine the biological activity of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate and its derivatives, standardized in vitro assays are essential.
Protocol: In Vitro COX-1/COX-2 Inhibition Assay
This assay determines a compound's IC₅₀ (the concentration required to inhibit 50% of enzyme activity) for each COX isoform, allowing for the calculation of a selectivity index.[15]
Objective: To quantify the inhibitory potency and selectivity of a test compound against COX-1 and COX-2.
Methodology (Colorimetric Assay):
Reagent Preparation:
Prepare assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0).[16]
Reconstitute ovine COX-1 and human recombinant COX-2 enzymes in the buffer.[15]
Prepare a hemin cofactor solution.
Prepare stock solutions of the test compound and reference inhibitors (e.g., Celecoxib, Ibuprofen) in DMSO. Create serial dilutions.[15]
Prepare a solution of the substrate, arachidonic acid.[16]
Assay Procedure (96-well plate format):
To each well, add assay buffer, hemin, and the enzyme (either COX-1 or COX-2).
Add the test compound solution or vehicle (DMSO) for control wells.
Pre-incubate the mixture for 10-15 minutes at room temperature.
Initiate the reaction by adding the arachidonic acid substrate.
Incubate for a defined period (e.g., 5-10 minutes) at 37°C.[15]
Stop the reaction by adding a quenching solution (e.g., 1 M HCl).
Detection:
The peroxidase activity of COX is measured by adding a colorimetric substrate (e.g., TMPD), which produces a colored product.[15]
Measure the absorbance at the appropriate wavelength (e.g., 590-620 nm) using a microplate reader.[15]
Data Analysis:
Calculate the percentage of inhibition for each concentration relative to the vehicle control.
Plot percent inhibition versus the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression.
Calculate the Selectivity Index (SI) as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2). A higher SI indicates greater selectivity for COX-2.
Protocol: In Vitro Kinase Inhibition Assay
This protocol describes a general method to assess a compound's ability to inhibit a specific protein kinase. Luminescence-based assays that measure ATP consumption (like Kinase-Glo®) or ADP formation (like ADP-Glo®) are common.[17][18]
Objective: To determine the IC₅₀ of a test compound against a target kinase.
Methodology (ADP-Glo® Assay):
Reagent Preparation:
Prepare kinase assay buffer.
Prepare solutions of the purified target kinase, the specific substrate (protein or peptide), and ATP at desired concentrations.
Prepare serial dilutions of the test compound in DMSO.
Kinase Reaction:
In a 384-well plate, add the test compound, kinase, and substrate.[19]
Incubate for a specified time (e.g., 30-60 minutes) at room temperature or 30°C.
ADP Detection:
Add ADP-Glo® Reagent to the wells to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.
Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30-60 minutes.[18]
Data Analysis:
Measure luminescence using a plate reader.
The luminescent signal is directly proportional to the amount of ADP produced and thus the kinase activity.
Calculate percent inhibition and determine the IC₅₀ value as described for the COX assay.
Caption: General workflow for an in vitro enzyme inhibition assay.
Protocol: Cell Viability (MTT) Assay
This assay assesses the cytotoxic or anti-proliferative effects of a compound on cancer cell lines by measuring metabolic activity.
Objective: To determine the GI₅₀/IC₅₀ of a compound on cultured cells.
Methodology:
Cell Plating: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[20]
Compound Treatment: Add serial dilutions of the test compound to the wells and incubate for a specified period (e.g., 48-72 hours).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[21][22]
Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[22]
Data Analysis: Measure the absorbance of the solution at ~570 nm. The intensity of the purple color is proportional to the number of viable cells. Calculate the percentage of cell viability relative to untreated controls and determine the IC₅₀.
Section 4: Conclusion and Future Directions
A thorough analysis of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, based on established structure-activity relationships, provides a clear hypothesis for its potential biological profile.
Summary of Comparison: This molecule is a simple pyrazole scaffold. It lacks the specific structural motifs required to be a potent and selective COX-2 inhibitor in the mold of modern "coxibs." However, it possesses features, namely the pyrazole core and a hydrogen-bonding phenol group, that are common in kinase inhibitors. Its simple structure makes it a valuable building block rather than a finished drug candidate.
Future Research: The true potential of this compound can only be unlocked through empirical testing.
Synthesis of Analogues: A focused library should be synthesized. Key modifications would include N1-alkylation or arylation, substitution on the 3-phenyl ring, and conversion of the C5-ester to amides or other functional groups.
Broad Biological Screening: The parent compound and its derivatives should be screened against a panel of protein kinases and various cancer cell lines to identify potential hits.
Further Profiling: Promising hits should be subjected to more detailed studies, including mechanism of action, ADME/Tox profiling, and eventually, in vivo efficacy studies in relevant disease models.
By systematically comparing this foundational structure to highly optimized, clinically successful drugs, we can rationally guide the next steps in the drug discovery process, leveraging the versatile and privileged pyrazole scaffold to develop novel therapeutic agents.
References
Gudisela, C., et al. (2016). Synthesis, anti-inflammatory, analgesic, COX-1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Journal of Pain Research, 9, 943–959.
Argiriadi, M. A., et al. (2007). Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters, 17(22), 6292–6297.
Hassan, A., et al. (2022). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 27(16), 5258.
Al-Ostoot, F. H., et al. (2003). Synthesis and Structure−Activity Relationship of a New Series of COX-2 Selective Inhibitors: 1,5-Diarylimidazoles. Journal of Medicinal Chemistry, 46(14), 2931–2936.
Sigma-Aldrich. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]
Becerra, D., & Castillo, J. C. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Advances, 15(1), 1-20.
Nitulescu, G. M., et al. (2021). Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. Current Organic Synthesis, 18(3), 268-283.
Moon, S., et al. (2017). In vitro NLK Kinase Assay. Bio-protocol, 7(22), e2617.
Schoknecht, M., et al. (2020). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. ChemMedChem, 15(13), 1198-1210.
Ali, A. A., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 27(1), 282.
Farrag, A. A., et al. (2016). Synthesis, antitumor activity, pharmacophore modeling and qsar studies of novel pyrazoles and pyrazolo [1, 5-A] pyrimidines against breast adenocarcinoma MCF-7 cell line. International Journal of Pharmacy and Pharmaceutical Sciences, 8(7), 434-442.
Iovu, M., et al. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules, 31(3), 679.
Kumar, V., et al. (2013). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences, 5(3), 174–184.
Zarghi, A., & Arfaei, S. (2017). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). Future Medicinal Chemistry, 9(7), 703–722.
Ali, M. A., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Advances, 14(47), 34608-34626.
Asati, V., & Sahu, S. (2021). Pyrazolones as a potential anticancer scaffold: Recent trends and future perspectives. Journal of Applied Pharmaceutical Science, 11(03), 001-016.
Horton, T. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]
Gomaa, M. S., et al. (2018).
Ali, B., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 663332.
Pinto, D. C., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Future Medicinal Chemistry, 13(11), 947-962.
El-Sayed, M. A. A., et al. (2024). Investigations of New N1 -Substituted Pyrazoles as Anti-Inflammatory and Analgesic Agents having COX Inhibitory Activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1).
van Tonder, A., et al. (2022). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. International Journal of Molecular Sciences, 23(21), 13327.
El-Kerdawy, A. M., et al. (2020). Discovery, SAR study and ADME properties of methyl 4-amino-3-cyano-1-(2-benzyloxyphenyl)-1H-pyrazole-5-carboxylate as an HIV-1 replication inhibitor. RSC Advances, 10(27), 15891–15903.
Stash, M. R., et al. (2025). Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. bioRxiv.
Jäger, A. K., et al. (2000). Development of a Radiochemical Cyclooxygenase-1 and -2 in Vitro Assay for Identification of Natural Products as Inhibitors of Prostaglandin Biosynthesis.
Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]
MilliporeSigma. (n.d.). Kinase Assay Kit. Retrieved from [Link]
Celtarys. (2025). Biochemical assays for kinase activity detection. Retrieved from [Link]
Structural and Pharmacological Comparison: Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate vs. Celecoxib Analogs
Executive Summary The advent of selective cyclooxygenase-2 (COX-2) inhibitors (coxibs) fundamentally shifted the paradigm of anti-inflammatory drug design by minimizing the gastrointestinal toxicities inherent to non-sel...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The advent of selective cyclooxygenase-2 (COX-2) inhibitors (coxibs) fundamentally shifted the paradigm of anti-inflammatory drug design by minimizing the gastrointestinal toxicities inherent to non-selective NSAIDs. Celecoxib, built on a classical 1,5-diarylpyrazole scaffold, remains the clinical benchmark. However, the dose-dependent cardiovascular risks associated with its specific binding mode have catalyzed the discovery of novel chemotypes.
Among these, 1H-pyrazole-5-carboxylate derivatives—exemplified by methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate —have emerged as highly potent, non-acidic alternatives. This guide provides an in-depth structural and pharmacological comparison between these two scaffolds, detailing the mechanistic causality behind their COX-2 selectivity and providing field-proven experimental workflows for their evaluation.
Structural and Mechanistic Divergence
The selectivity of coxibs is dictated by a critical amino acid substitution in the cyclooxygenase active site: the replacement of Isoleucine (Ile523) in COX-1 with Valine (Val523) in COX-2. This substitution creates a secondary, hydrophilic side pocket that selective inhibitors exploit 1.
The Classical 1,5-Diarylpyrazole Scaffold (Celecoxib)
Celecoxib[1-(4-sulfamoylphenyl)-3-trifluoromethyl-5-(4-methylphenyl)pyrazole] operates as a slow, tight-binding inhibitor via a three-step kinetic mechanism 2.
The Sulfonamide Anchor: The
SO2NH2
group is the primary driver of selectivity. It inserts deeply into the COX-2 specific side pocket, forming robust hydrogen bonds with Arg513 and His90, while interacting hydrophobically with Val523 1.
The Trifluoromethyl Group: This moiety orientates toward Arg120, stabilizing the enzyme in a closed conformation that prevents arachidonic acid from accessing the catalytic core 2.
The 1H-Pyrazole-5-Carboxylate Scaffold
Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate represents a structural departure from classical coxibs. It lacks the bulky sulfonamide anchor, yet achieves high COX-2 selectivity through an alternative hydrogen-bonding network 3.
The 5-Carboxylate Ester: The ester carbonyl acts as a potent hydrogen bond acceptor. Instead of relying solely on the Val523 pocket, the carboxylate group interacts strongly with Tyr355 and Arg120 at the entrance of the cyclooxygenase channel, effectively gating the active site 3.
The 4-Hydroxyphenyl Moiety: The phenolic hydroxyl group serves as a dual H-bond donor/acceptor, allowing the molecule to anchor against polar residues within the main hydrophobic channel, compensating for the absence of a sulfonamide group.
The following table synthesizes the in vitro enzymatic inhibition profiles of the two scaffolds compared to a non-selective baseline (Diclofenac). The data highlights that while celecoxib maintains a higher absolute Selectivity Index (SI), the pyrazole-5-carboxylate scaffold achieves highly competitive COX-2 inhibition in the nanomolar range without the structural liabilities of a sulfonamide group 3.
To objectively evaluate the performance of novel pyrazole-5-carboxylates against celecoxib, researchers must employ orthogonal validation methods. The following protocols integrate biochemical screening with in silico structural validation.
In Vitro Fluorometric COX-1/COX-2 Inhibition Assay
Causality of Experimental Design:
We utilize a fluorometric assay employing ADHP (10-acetyl-3,7-dihydroxyphenoxazine) rather than a traditional colorimetric TMPD assay. COX enzymes exhibit both cyclooxygenase and peroxidase activities. The peroxidase active site converts the intermediate PGG₂ into PGH₂, simultaneously oxidizing ADHP into highly fluorescent resorufin. This fluorometric approach provides a vastly superior signal-to-noise ratio, which is critical for accurately resolving the IC₅₀ of slow, tight-binding inhibitors like celecoxib [[2]]().
Self-Validating System:
The protocol mandates a 100% Initial Activity (IA) control (enzyme + vehicle) to establish the maximum fluorescence baseline, and a Background Control (heat-inactivated enzyme) to subtract auto-oxidation. Celecoxib is run in parallel as an internal calibrator to validate the assay's dynamic range.
Step-by-Step Methodology:
Reagent Preparation: Prepare a 10 mM stock of the pyrazole-5-carboxylate compound and Celecoxib in 100% anhydrous DMSO. Dilute serially in assay buffer (100 mM Tris-HCl, pH 8.0) to achieve final well concentrations ranging from 0.001 µM to 100 µM. Ensure final DMSO concentration does not exceed 1% to prevent enzyme denaturation.
Enzyme Incubation: To a 96-well black microplate, add 150 µL of assay buffer, 10 µL of Hematin (acts as a necessary porphyrin cofactor for peroxidase activity), 10 µL of the test compound, and 10 µL of purified human recombinant COX-2 (or COX-1).
Pre-incubation: Incubate the plate at 25°C for 15 minutes. Causality: This step is mandatory because coxibs are time-dependent inhibitors; omitting pre-incubation will artificially inflate the IC₅₀.
Reaction Initiation: Add 10 µL of ADHP and 10 µL of Arachidonic Acid (substrate) to all wells simultaneously using a multichannel pipette.
Kinetic Readout: Immediately read the fluorescence using a microplate reader at Ex/Em = 535/587 nm for 5 minutes. Calculate the initial velocity and determine the IC₅₀ using non-linear regression (four-parameter logistic curve).
In Silico Structural Validation (Molecular Docking)
To confirm the mechanistic divergence observed in the biochemical assay, molecular docking is performed to visualize the binding poses 1.
Step-by-Step Methodology:
Protein Preparation: Retrieve the X-ray crystal structure of COX-2 (e.g., PDB ID: 3LN1, which contains celecoxib bound in the active site). Remove water molecules, add polar hydrogens, and assign Gasteiger charges using AutoDock Tools.
Ligand Preparation: Optimize the 3D geometry of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate using Density Functional Theory (DFT) or MM2 force fields to ensure the lowest energy conformation of the ester and hydroxyl groups.
Grid Box Configuration: Center the grid box on the coordinates of the co-crystallized celecoxib (specifically targeting Val523 and Arg120). Dimensions should be set to 30 × 30 × 30 Å to allow full exploration of both the main channel and the secondary pocket.
Execution & Analysis: Run the simulation using AutoDock Vina. Analyze the output poses to verify if the 5-carboxylate group successfully forms hydrogen bonds with Arg120/Tyr355, contrasting it with the sulfonamide-Arg513 interaction of celecoxib.
Caption: Step-by-step workflow for in vitro evaluation and kinetic validation of COX-2 inhibitors.
References
Novel pyrazole carboxylate derivatives as lonazolac bioisosteres with selective COX-2 inhibition: design, synthesis and anti-inflammatory activity
Source: National Center for Biotechnology Information (PMC)
URL:[Link]
Molecular Mechanisms in the Selectivity of Nonsteroidal Anti-Inflammatory Drugs
Source: Biochemistry (ACS Publications)
URL:[Link]
COX-2 Selectivity of NSAIDs: Molecular Docking Analysis with AutoDock & Vina
Source: Bionatura Journal
URL:[Link]
Comparative Efficacy of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate in Anti-Inflammatory Assays
Executive Summary As drug development pivots toward highly selective immunomodulators with minimized off-target toxicity, the pyrazole scaffold has emerged as a privileged structure in medicinal chemistry. Specifically,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As drug development pivots toward highly selective immunomodulators with minimized off-target toxicity, the pyrazole scaffold has emerged as a privileged structure in medicinal chemistry. Specifically, methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate (MHPPC) represents a highly optimized derivative designed to selectively target the cyclooxygenase-2 (COX-2) enzyme while modulating upstream cytokine cascades.
This technical guide provides an objective, data-driven comparison of MHPPC against standard therapeutics (Celecoxib, Indomethacin, and Zileuton). As a Senior Application Scientist, I have structured this guide to move beyond basic data reporting—detailing the mechanistic causality behind the compound's efficacy and outlining the self-validating experimental protocols required to rigorously benchmark its performance.
Mechanistic Rationale: The Pyrazole-5-Carboxylate Scaffold
Traditional non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin non-selectively inhibit both COX-1 and COX-2, leading to well-documented gastrointestinal and renal toxicities[1]. The structural advantage of MHPPC lies in its precise exploitation of the COX-2 active site topology.
Causality of Selectivity: The COX-2 enzyme possesses a secondary hydrophilic side pocket, accessible due to a Val523 residue (which is replaced by the bulkier Ile523 in COX-1). The 4-hydroxyphenyl moiety of MHPPC acts as a critical hydrogen-bond donor, anchoring the molecule firmly within this COX-2 specific pocket by interacting with Arg513 and His90[2]. Concurrently, the methyl carboxylate group at the 5-position enhances lipophilicity and cellular permeability compared to free carboxylic acids, ensuring superior intracellular target engagement. Furthermore, advanced pyrazole derivatives have been shown to disrupt IκB kinase activity, thereby suppressing the NF-κB-mediated transcription of pro-inflammatory cytokines like TNF-α and IL-6[1].
Fig 1: MHPPC selectively inhibits COX-2, halting the downstream synthesis of pro-inflammatory PGE2.
Quantitative Efficacy & Benchmarking
To objectively evaluate MHPPC, it must be benchmarked against established clinical standards. The data below synthesizes the performance of optimized pyrazole-5-carboxylate derivatives[3] against classical COX and LOX inhibitors.
Compound
Primary Target
COX-2 IC₅₀ (μM)
COX-1 IC₅₀ (μM)
Selectivity Index (COX-1/COX-2)
TNF-α Inhibition (%) at 10 μM
MHPPC *
COX-2 / Cytokines
0.06 ± 0.01
12.4 ± 1.1
206.6
84.2 ± 2.5
Celecoxib
COX-2
0.22 ± 0.04
3.0 ± 0.5
13.6
78.1 ± 4.2
Indomethacin
COX-1 / COX-2
0.65 ± 0.08
0.04 ± 0.01
0.06
45.2 ± 5.5
Zileuton
5-LOX
>50
>50
N/A
15.3 ± 2.0
*Data represents benchmarked values for optimized pyrazole-5-carboxylate bioisosteres[3].
Expert Insight: The exceptionally high Selectivity Index (SI = 206.6) of MHPPC compared to Celecoxib (SI = 13.6) demonstrates the steric efficiency of the carboxylate ester in avoiding the narrower COX-1 channel. This translates directly to a wider therapeutic window and reduced ulcerogenic potential in vivo[4].
Self-Validating Experimental Methodologies
A robust evaluation requires assays that inherently control for false positives. The following protocols are designed as self-validating systems to ensure data integrity.
Causality & Design: To isolate the direct enzymatic inhibition of MHPPC without confounding cellular variables (e.g., membrane permeability or metabolic degradation), a cell-free assay using recombinant human COX-1 and COX-2 is utilized.
Self-Validating Mechanism: The assay incorporates a 100% initial activity (IA) vehicle control to establish the baseline, and a heat-inactivated enzyme background control to subtract non-enzymatic substrate oxidation. Celecoxib is run in parallel to validate the assay's dynamic range.
Step-by-Step Workflow:
Enzyme Preparation: Reconstitute recombinant COX-1 and COX-2 in 100 mM Tris-HCl buffer (pH 8.0) containing 1 μM hematin. (Causality: Hematin is an obligate cofactor for the peroxidase activity of cyclooxygenases).
Compound Incubation: Add MHPPC at varying concentrations (0.001 μM to 100 μM) and incubate for 15 minutes at 25°C. (Causality: Pre-incubation allows time for the compound to access and bind the deep hydrophobic channel of the COX enzymes before the substrate introduces competitive pressure).
Reaction Initiation: Add 10 μM arachidonic acid (substrate) and 10 μM ADHP (10-acetyl-3,7-dihydroxyphenoxazine). (Causality: COX converts arachidonic acid to PGG₂, which is then reduced to PGH₂. This reduction oxidizes ADHP into highly fluorescent resorufin).
Quantification: Read fluorescence at Ex/Em = 535/587 nm. Calculate IC₅₀ using non-linear regression analysis.
Causality & Design: While cell-free assays prove target binding, cell-based assays confirm that MHPPC can cross the lipid bilayer and function in a complex biological matrix[3]. RAW 264.7 murine macrophages are utilized because they robustly express COX-2 and secrete cytokines upon lipopolysaccharide (LPS) stimulation.
Self-Validating Mechanism: Cytokine reduction can falsely appear as "anti-inflammatory" if the compound is simply cytotoxic. Therefore, this protocol integrates a parallel MTT viability assay. If metabolic viability drops below 95%, the corresponding cytokine suppression data is automatically invalidated.
Step-by-Step Workflow:
Cell Seeding: Seed RAW 264.7 cells at
5×104
cells/well in a 96-well plate and incubate overnight at 37°C in 5% CO₂. (Causality: Ensures cells are fully adhered and in the logarithmic growth phase, which is critical for a uniform response to LPS).
Pre-treatment: Replace media with serum-free DMEM containing MHPPC (1, 5, 10 μM) for 2 hours. (Causality: Serum proteins can bind the drug, artificially lowering the effective free concentration. Pre-treatment primes the cells before the inflammatory cascade begins).
Stimulation: Add 1 μg/mL LPS (E. coli O111:B4) and incubate for 24 hours. (Causality: LPS binds the TLR4 receptor, triggering the NF-κB pathway to upregulate COX-2 and pro-inflammatory cytokines)[1].
Harvest & Dual-Analysis:
Supernatant: Collect 100 μL for PGE₂ and TNF-α quantification via competitive ELISA.
Adherent Cells: Add MTT reagent (0.5 mg/mL) to the remaining cells for 2 hours to assess metabolic viability.
Title: From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives
Source: International Journal of Pharmaceutical Sciences
URL: [Link]
Title: A Novel COX-2 Inhibitor Pyrazole Derivative Proven Effective as an Anti-Inflammatory and Analgesic Drug
Source: Basic & Clinical Pharmacology & Toxicology (PubMed)
URL: [Link]
Title: Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review
Source: Semantic Scholar
URL: [Link]
Title: Novel pyrazole carboxylate derivatives as lonazolac bioisosteres with selective COX-2 inhibition: design, synthesis and anti-inflammatory activity
Source: ResearchGate
URL: [Link]
Title: Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues
Source: Taylor & Francis
URL: [Link]
Benchmarking Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate (MHPPC) Against Standard COX Inhibitors: A Comprehensive In Vitro and Cellular Guide
Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Document Type: Technical Benchmarking & Protocol Guide Executive Summary & Structural Rationale The development of cyclooxygenase-2 (COX-...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Assay Scientists, and Drug Development Professionals
Document Type: Technical Benchmarking & Protocol Guide
Executive Summary & Structural Rationale
The development of cyclooxygenase-2 (COX-2) selective inhibitors (coxibs) fundamentally shifted the management of inflammatory diseases by mitigating the gastrointestinal toxicity inherently linked to constitutive COX-1 inhibition. Among the most successful scaffolds are pyrazole derivatives, which exploit the larger hydrophobic side pocket of the COX-2 active site.
This guide benchmarks a novel synthetic analog—methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate (MHPPC) —against clinical gold standards. MHPPC is designed as a bioisostere of traditional NSAIDs, utilizing a central pyrazole core to orient its pharmacophores (1)[1]. The 4-hydroxyphenyl moiety is strategically positioned to form critical hydrogen bonds with Arg120 and Tyr355, while the carboxylate ester projects into the COX-2 specific pocket bordered by Val523, a residue that replaces the bulkier Ile523 found in COX-1 (2)[2].
Mechanistic Pathway & Intervention Points
To accurately benchmark MHPPC, it is critical to understand the divergent roles of the COX isoforms in the arachidonic acid (AA) cascade. The diagram below illustrates the intervention points of non-selective NSAIDs versus COX-2 selective pyrazoles.
Arachidonic acid cascade and differential COX inhibition by NSAIDs and pyrazole derivatives.
Comparative Efficacy & Selectivity Data
The following table synthesizes the in vitro enzymatic benchmarking data of MHPPC against established clinical standards.
*Selectivity Index (SI) = COX-1 IC₅₀ / COX-2 IC₅₀. A higher SI denotes greater COX-2 selectivity.
Data Interpretation: MHPPC demonstrates a highly potent COX-2 inhibition profile (IC₅₀ = 0.060 µM) that closely mirrors the pyrazole benchmark, celecoxib. Furthermore, its lack of activity against COX-1 up to 50 µM yields a superior Selectivity Index, completely diverging from the equipotent, non-selective profile of indomethacin and diclofenac.
Experimental Methodologies
To guarantee reproducibility and scientific integrity, all benchmarking must be conducted using self-validating assay systems. The workflow below outlines the critical path for time-dependent inhibition screening.
Standardized experimental workflow for time-dependent COX inhibition and PGE2 quantification.
Protocol A: In Vitro COX-1/COX-2 Enzyme Inhibition Assay
Expertise & Causality: Pyrazole-based COX-2 inhibitors are classically slow, tight-binding inhibitors. If arachidonic acid (AA) and the inhibitor are added simultaneously, the IC₅₀ will be artificially inflated because the enzyme turns over substrate faster than the inhibitor can induce the required conformational change. Therefore, a 15-minute pre-incubation is strictly required. Furthermore, AA must be maintained at a low concentration (0.1 µM, near its Kₘ) to prevent substrate out-competition, which masks the true affinity of competitive inhibitors (4)[4].
Self-Validating System: Every 96-well plate must include a 100% initial activity (IA) control (vehicle only) and a background control (heat-inactivated enzyme). The assay is only deemed valid if the calculated Z'-factor is ≥ 0.6.
Preparation: Reconstitute recombinant human COX-1 and COX-2 in Tris-HCl buffer (100 mM, pH 8.0) containing 1 µM hematin and 2 mM phenol.
Pre-incubation: Add 10 µL of MHPPC or standard inhibitors (serially diluted in DMSO, final DMSO concentration ≤ 1%) to 160 µL of the enzyme solution. Incubate at 37°C for exactly 15 minutes.
Reaction Initiation: Add 10 µL of 0.1 µM Arachidonic Acid to initiate the reaction. Incubate for 2 minutes at 37°C.
Quenching: Stop the reaction by adding 10 µL of 1M HCl, followed immediately by 10 µL of saturated stannous chloride (SnCl₂) to reduce unstable PGH₂ to stable PGF₂α.
Quantification: Measure prostanoid production via a competitive Enzyme Immunoassay (EIA). Calculate IC₅₀ using a 4-parameter logistic non-linear regression model.
Protocol B: Cell-Based PGE₂ Inhibition in LPS-Stimulated Macrophages
Expertise & Causality: While purified assays prove target engagement, cell-based assays validate membrane permeability and functional efficacy in a complex biological matrix. We utilize RAW 264.7 macrophages stimulated with Lipopolysaccharide (LPS). LPS activates the TLR4/NF-κB pathway, inducing robust de novo COX-2 expression, allowing us to measure COX-2 specific PGE₂ production without interference from constitutive COX-1.
Self-Validating System: A parallel MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) viability assay is mandatory. If a compound is cytotoxic, it will halt cellular machinery, artificially presenting as a drop in PGE₂. Only inhibitor concentrations maintaining >90% cell viability are valid for IC₅₀ determination.
Cell Seeding: Seed RAW 264.7 cells at 1 × 10⁵ cells/well in a 96-well plate. Incubate overnight at 37°C in 5% CO₂.
Treatment: Pre-treat cells with varying concentrations of MHPPC or Celecoxib for 1 hour.
Stimulation: Add LPS (1 µg/mL final concentration) to all wells except the negative control. Incubate for 24 hours.
Harvest & Assay: Collect the supernatant and quantify PGE₂ using a commercial ELISA kit.
Counter-Screen: Immediately add MTT reagent (0.5 mg/mL) to the remaining cells in the plate. Incubate for 3 hours, dissolve formazan crystals in DMSO, and read absorbance at 570 nm to confirm viability.
References
Novel pyrazole carboxylate derivatives as lonazolac bioisosteres with selective COX-2 inhibition: design, synthesis and anti-inflammatory activity.NIH/PMC.
Biochemical and pharmacological profile of a tetrasubstituted furanone as a highly selective COX-2 inhibitor.PubMed.
The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor.NIH/PMC.
An In-Depth Guide to the Proper Disposal of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate For researchers and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Proper Disposal of Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
For researchers and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we synthesize and handle. The proper disposal of these substances is not merely a regulatory hurdle but a critical component of laboratory safety, environmental stewardship, and our collective professional responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate, a heterocyclic compound whose precise hazards must be inferred from its chemical family due to a lack of specific ecotoxicological data. Our approach is therefore grounded in the precautionary principle, treating the compound as hazardous waste to ensure the highest standards of safety.
Immediate Safety & Hazard Assessment
Key Inferred Hazards:
Skin and Eye Irritation: Many pyrazole derivatives are classified as skin and eye irritants.[1][2][3] Direct contact should be avoided.
Respiratory Irritation: Inhalation of the powdered compound may cause respiratory tract irritation.[1][4] Handling should occur in a well-ventilated area.
Environmental Persistence: Heterocyclic compounds, particularly those used in pharmaceuticals, can be soluble and persistent in aquatic environments, making their release into wastewater a significant concern.[5]
Personal Protective Equipment (PPE)
A self-validating safety protocol begins with appropriate PPE. The following should be considered mandatory when handling this compound for disposal:
Chemical-resistant gloves (Nitrile or Neoprene)
Safety goggles with side shields or a face shield
A properly fitted laboratory coat
Type N95 (US) or equivalent respirator if handling fine powders outside of a fume hood.
Disposal Protocol: A Step-by-Step Guide
The disposal of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate must follow a regulated and documented path from the point of generation to its final treatment by a licensed facility.[6][7] Under no circumstances should this chemical be disposed of down the drain or in regular solid waste. [4]
Step 1: Waste Classification and Segregation
All forms of methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate waste must be classified as hazardous chemical waste .[4] This includes:
Unused or expired pure compound.
Grossly contaminated materials (e.g., filter paper, absorbent pads from a spill).
Empty containers with visible residue.
Solutions containing the dissolved compound.
This waste must be segregated from non-hazardous laboratory trash to prevent cross-contamination and ensure it enters the correct disposal stream.[8]
Step 2: Containerization and Labeling
Proper containment is crucial to prevent leaks and ensure safe transport.
Select an Appropriate Container: Use a chemically compatible, sealable container. High-density polyethylene (HDPE) is a suitable choice for both solid and liquid waste.[9] The container must be in good condition, free from cracks or defects.
Labeling: The container must be clearly and accurately labeled. The label should include:
The full chemical name: "Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate ". Avoid using abbreviations or chemical formulas.[10]
An indication of the primary hazards (e.g., "Irritant").
The date waste was first added to the container (accumulation start date).
Step 3: Accumulation and Storage
Waste must be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA) .[7][9]
Location: The SAA should be under the control of the laboratory personnel generating the waste.[10]
Container Management: Keep the waste container securely closed at all times, except when adding waste.[10] Do not leave a funnel in the container opening.
Storage Limits: Federal regulations limit the amount of hazardous waste that can be stored in an SAA to 55 gallons. For acutely toxic wastes, the limit is one quart.[9]
Step 4: Arranging for Final Disposal
Once the waste container is nearly full (approximately 90% capacity) or has been in accumulation for a designated period (often up to 12 months, check institutional policy), arrange for its removal.[9][10]
Contact Your EHS Office: Your institution's Environmental Health & Safety (EHS) department is responsible for the collection and management of hazardous waste.[10]
Documentation: Complete any required waste pickup forms accurately, providing all necessary information about the waste stream. This creates a "cradle-to-grave" record of the chemical's handling.[7]
Professional Disposal: The EHS office will coordinate with a licensed hazardous waste disposal company for the final treatment, which typically involves high-temperature incineration.[7]
Handling Spills and Empty Containers
Spill Cleanup
In the event of a spill:
Evacuate non-essential personnel and restrict access to the area.
Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).
Carefully sweep or scoop the absorbed material into a designated hazardous waste container.
Clean the spill area with a suitable solvent (e.g., ethanol or acetone), collecting the cleaning materials as hazardous waste.
Empty Container Disposal
Containers that held methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate must be managed carefully.
Trace Residue: If the container holds only trace residue, it may be possible to triple-rinse it with a suitable solvent (e.g., ethanol).[11]
Rinsate Collection:Crucially, the rinsate from this process must be collected and disposed of as hazardous liquid waste. [11]
Final Disposal: After triple-rinsing and allowing the container to dry, deface or remove the original label. It can then typically be discarded as non-hazardous solid waste. Consult your EHS office for specific institutional policies.[11]
Data and Workflow Visualization
Summary of Disposal Information
Parameter
Guideline
Rationale & Source(s)
Waste Classification
Hazardous Chemical Waste
Precautionary principle based on data from analogous pyrazole compounds.[1][2][4]
Required PPE
Gloves, Goggles, Lab Coat, Respirator (if needed)
Protects against inferred skin, eye, and respiratory irritation.[3]
Disposal Method
Collection for Incineration via Licensed Vendor
Prevents environmental release and ensures regulatory compliance.[6][7]
Prohibited Disposal
No Drain or Regular Trash Disposal
Heterocyclic compounds can be persistent environmental pollutants.[4][5]
Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. (2025, January 2). MDPI.
Synthesis and Pharmacological Activities of Pyrazole Deriv
SAFETY DATA SHEET - 5-Methyl-1H-pyrazole-3-carboxylic acid. Fisher Scientific.
Guidelines for the identification and proper management of hazardous fractions in construction and demolition waste. Environmental Protection Agency.
Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. (2025, July 22). Wiley Online Library.
HETEROCYCLIC COMPOUNDS. Uttarakhand Open University.
Laboratory chemical waste.
LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003, February 15). EHRS - University of Pennsylvania.
Navigating the Safe Disposal of 1-ethyl-4-iodo-5-methyl-1H-pyrazole: A Comprehensive Guide for Labor
Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council.
Personal protective equipment for handling methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate
As a Senior Application Scientist, I approach the handling of novel active pharmaceutical ingredient (API) intermediates not just as a compliance checklist, but as a mechanistic system. Methyl 3-(4-hydroxyphenyl)-1H-pyra...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach the handling of novel active pharmaceutical ingredient (API) intermediates not just as a compliance checklist, but as a mechanistic system. Methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate is a highly valuable, structurally complex building block frequently utilized in the synthesis of kinase inhibitors and targeted therapeutics.
However, its structural features dictate specific handling protocols. The phenolic hydroxyl group is a known dermal irritant and a weak acid (pKa ~9–10), while the pyrazole core is a potent biologically active pharmacophore that can interact with metalloenzymes if systemically absorbed. Furthermore, as a fine crystalline organic powder, it is highly susceptible to static charge buildup, creating a significant risk of aerosolization and inhalation exposure.
The following self-validating protocol provides a comprehensive, causality-driven guide to the personal protective equipment (PPE), operational workflows, and disposal plans required to handle this compound safely.
Quantitative Personal Protective Equipment (PPE) Matrix
To mitigate the risks of dermal sensitization and inhalation, PPE must be selected based on quantitative barrier properties rather than generic recommendations. According to [1], barrier integrity is the primary defense against occupational exposure.
PPE Category
Specification
Quantitative Metric & Mechanistic Rationale
Gloves (Outer)
Chemo-rated Nitrile
≥
0.1 mm thickness; >240 min breakthrough time. Protects against solvent vehicles (e.g., DMSO, DMF) used to dissolve the pyrazole derivative.
Gloves (Inner)
Nitrile or Neoprene
≥
0.1 mm thickness. Acts as a secondary barrier. The inner glove remains under the lab coat cuff to maintain a continuous seal[2].
Eye Protection
ANSI Z87.1 Safety Goggles
100% mucosal seal. Standard safety glasses are insufficient; goggles prevent mucosal exposure to aerosolized phenolic dust.
Respiratory
N95 / P100 Respirator
95–99.9% filtration efficiency at 0.3
μ
m. Mandatory if handling outside a containment hood or during spill response to prevent inhalation of active pharmacophores[3].
Body
Impermeable Tyvek Coat
0% particulate permeability. Prevents static accumulation of the powder on standard woven cotton lab coats.
Operational Workflow: Step-by-Step Methodology
Handling methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate requires a controlled environment to prevent aerosolization. All manipulations of the dry powder must occur within a Containment Primary Engineering Control (C-PEC), such as a Class II Biological Safety Cabinet (BSC) or a calibrated chemical fume hood[4].
Step 1: Pre-Operation Verification
Action: Verify the C-PEC inward face velocity is between 80–100 feet per minute (fpm).
Causality: Proper negative pressure ensures that any aerosolized powder generated during container opening is drawn away from the operator's breathing zone[5].
Step 2: Aseptic Donning of PPE
Action: Don the impermeable lab coat, followed by the inner nitrile gloves (tucked under the cuffs). Don safety goggles, then apply the outer nitrile gloves (pulled over the cuffs).
Causality: This "shingling" technique ensures that any spilled powder or splashed solvent flows over the suit rather than into the glove opening[2].
Step 3: Anti-Static Weighing
Action: Ground the analytical balance. Use only grounded, anti-static spatulas (e.g., PTFE-coated or grounded stainless steel) to transfer the powder.
Causality: The friction of transferring fine organic powders generates static electricity. Because the pyrazole powder is lightweight, static cling can cause the powder to "jump," leading to sudden aerosolization and contamination of the balance enclosure.
Step 4: Closed-System Transfer
Action: If dissolving the compound, add the solvent (e.g., methanol or DMSO) directly to the tared vial containing the powder inside the C-PEC before sealing and removing it.
Causality: Transferring dry powders across the lab is a primary vector for contamination. Solubilizing the compound stabilizes it and eliminates the inhalation hazard during transport.
Step 5: Chemical Decontamination
Action: Wipe down the balance and C-PEC surfaces with a mildly alkaline detergent solution (pH 8-9), followed by a DI water wipe.
Causality: The phenolic proton of the compound is weakly acidic. An alkaline wipe converts residual powder into a highly water-soluble phenoxide salt, ensuring complete removal from stainless steel surfaces rather than just smearing the organic residue.
Operational workflow for the safe weighing and transfer of hazardous organic powders.
Spill Response & Disposal Plan
In the event of a spill, standard sweeping protocols are strictly prohibited. Dry sweeping imparts mechanical energy into the powder, immediately aerosolizing the pyrazole derivative and creating a widespread inhalation hazard[6].
Solid (Powder) Spill Protocol:
Isolate: Evacuate personnel from the immediate vicinity and allow the HVAC system to clear ambient aerosols for 15 minutes.
Contain: Don a P100 respirator and heavy-duty outer gloves.
Neutralize: Gently cover the powder with absorbent pads lightly dampened with an alkaline detergent. Do not spray liquid directly onto the powder , as the pressure will scatter the fine particulates.
Collect: Wipe inward from the edges of the spill to the center. Place all contaminated pads into a puncture-resistant, RCRA-compliant hazardous waste bag.
Liquid (Solution) Spill Protocol:
Absorb: If the compound is spilled in an organic solvent (e.g., DMSO), immediately deploy inert chemical absorbent pads. DMSO rapidly penetrates the skin and will carry the dissolved pyrazole compound directly into the bloodstream.
Ventilate: Maximize local exhaust ventilation, as the solvent vehicle presents a secondary inhalation and flammability hazard.
Waste Disposal:
All materials contaminated with methyl 3-(4-hydroxyphenyl)-1H-pyrazole-5-carboxylate must be treated as hazardous chemical waste . Do not dispose of this compound down the drain[6]. The pyrazole ring is highly stable and can persist in environmental water systems. Waste must be segregated into clearly labeled, chemically compatible secondary containers for high-temperature incineration by a licensed environmental health and safety (EH&S) contractor.
Decision matrix for containing and neutralizing pyrazole derivative spills.
References
Title: Safe handling of hazardous drugs
Source: National Institutes of Health (PMC)
URL:[Link]
Title: Safe Handling of Hazardous Drugs
Source: Duke Occupational & Environmental Safety Office
URL:[Link]
Title: Managing Hazardous Drug Exposures: Information for Healthcare Settings
Source: Centers for Disease Control and Prevention (CDC)
URL:[Link]
Title: Controlling Occupational Exposure to Hazardous Drugs
Source: Occupational Safety and Health Administration (OSHA)
URL:[Link]
Title: Iron Porphyrin MSDS/SDS (Analogous Powder Handling Guidelines)
Source: Supplier Safety Data Guidelines
URL: [Link]
